Reactive blue 5

• IUPAC Name: 1-amino-4-[3-[[4-chloro-6-(3-sulfoanilino)-1,3,5-triazin-2-yl]amino]-4-sulfoanilino]-9,10-dioxoanthracene-2-sulfonic acid
• InChI: InChI=1S/C29H20ClN7O11S3/c30-27-35-28(33-13-4-3-5-15(10-13)49(40,41)42)37-29(36-27)34-18-11-14(8-9-20(18)50(43,44)45)32-19-12-21(51(46,47)48)24(31)23-22(19)25(38)16-6-1-2-7-17(16)26(23)39/h1-12,32H,31H2,(H,40,41,42)(H,43,44,45)(H,46,47,48)(H2,33,34,35,36,37)
• InChI Key: NSDSIQGBHACTLY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C(=C(C=C3NC4=CC(=C(C=C4)S(=O)(=O)O)NC5=NC(=NC(=N5)NC6=CC(=CC=C6)S(=O)(=O)O)Cl)S(=O)(=O)O)N
• Molecular Formula: C29H20ClN7O11S3
• Related CAS: 23422-12-0 (tri-hydrochloride salt)
• DSSTOX Substance ID: DTXSID5066118
• Molecular Weight: 774.2 g/mol
• Physical Description: Solid; [Sigma-Aldrich MSDS]
• CAS No.: 16823-51-1

Description

Global Significance of Reactive Dyes in Textile Manufacturing

Reactive dyes are a cornerstone of the modern textile industry, prized for their ability to form strong, covalent bonds with fibers like cotton, wool, and silk. vipulorganics.comtiankunchemical.com This chemical bonding results in vibrant, long-lasting colors with excellent wash fastness, making them a preferred choice for a vast array of textile products, from apparel to home furnishings. vipulorganics.comglobalgrowthinsights.com The global market for reactive dyes is substantial and continues to grow, driven by consumer demand for colorful and durable textiles. bonafideresearch.com Projections indicated the market would reach USD 7,641.05 million by 2032, with a compound annual growth rate (CAGR) of 4.91% from 2024 to 2032. globalgrowthinsights.com

These dyes are organic substances that chemically react with the textile fibers, ensuring the color becomes an integral part of the fabric. vipulorganics.commeghmaniglobal.com This characteristic leads to superior color retention and a wide spectrum of bright, vivid hues. globalgrowthinsights.commeghmaniglobal.com The textile industry, especially in regions like Asia-Pacific, heavily relies on reactive dyes to meet the demands of both fashion and functional textile markets. bonafideresearch.com

Environmental Contamination by Reactive Blue 5 and Associated Concerns

The very properties that make reactive dyes desirable for textiles contribute to their environmental persistence. During the dyeing process, a significant portion of the dye, sometimes as high as 50%, does not fix to the fabric and is lost to the wastewater stream. rsc.orgnih.gov this compound, with its complex anthraquinone (B42736) structure, is particularly resistant to degradation. worlddyevariety.comscispace.com

The release of effluents containing this compound into aquatic ecosystems is a major concern. iwaponline.com The dye's intense color can block sunlight penetration into water bodies, inhibiting the photosynthetic activity of aquatic plants and disrupting the entire aquatic food web. nih.govcsuohio.edutandfonline.com Furthermore, the presence of these dyes and their breakdown products can be toxic, and in some cases, carcinogenic and mutagenic, posing a threat to both aquatic organisms and human health. iwaponline.comscirp.orgijcmas.com The complex aromatic structure of dyes like this compound makes them stable and not easily biodegradable. scispace.com Untreated or inadequately treated textile effluents can lead to increased Biochemical Oxygen Demand (BOD) and Chemical Oxygen Demand (COD) in receiving waters, further degrading water quality. nih.gov

Properties of this compound:

Property	Value
Chemical Formula	C₂₉H₂₀ClN₇O₁₁S₃ biosynth.com
Molecular Weight	774.16 g/mol biosynth.comchemicalbook.com
CAS Number	16823-51-1 worlddyevariety.combiosynth.com
Appearance	Dark blue powder worlddyevariety.comenochdye.com

Challenges in the Remediation of this compound from Aqueous Systems

The removal of this compound from wastewater presents a significant challenge due to its high water solubility and stability. scispace.comiwaponline.com Conventional wastewater treatment methods, such as biological processes, are often ineffective at completely degrading these complex synthetic dyes. iwaponline.comresearchgate.net The recalcitrant nature of this compound means it can pass through these systems largely untreated. researchgate.net

Several advanced methods have been investigated for the remediation of this compound and similar dyes, each with its own set of limitations.

Adsorption: This method utilizes materials like activated carbon or low-cost biosorbents to bind the dye molecules. chemicalbook.combibliotekanauki.pllongdom.org While effective, the cost of adsorbents and the issue of sludge disposal can be drawbacks. austinpublishinggroup.comrsc.org

Advanced Oxidation Processes (AOPs): AOPs, such as ozonation and Fenton-based processes, use highly reactive hydroxyl radicals to break down the complex dye molecules. ijcce.ac.irmdpi.comresearchgate.net These methods can achieve high levels of decolorization but can be energy-intensive and may produce secondary pollutants. austinpublishinggroup.commdpi.com For instance, while ozonation can decolorize this compound, the toxicity of the resulting byproducts can sometimes increase. researchgate.net

Bioremediation: This approach uses microorganisms to degrade the dyes. scirp.orgnih.gov While considered an eco-friendly option, bioremediation can be slow and is highly sensitive to operational conditions like pH and temperature. iwaponline.commdpi.com Furthermore, the breakdown of azo dyes under anaerobic conditions can produce potentially harmful aromatic amines. ijcmas.com

The combination of different treatment methods, known as hybrid techniques, is often necessary to achieve complete removal of this compound and its byproducts from industrial effluents. iwaponline.comaustinpublishinggroup.com

Environmental Fate and Ecotoxicological Assessment of Reactive Blue 5

Environmental Persistence and Recalcitrance Mechanisms of Reactive Blue 5

This compound is known for its recalcitrance to biodegradation, a characteristic attributed to its complex aromatic structure. uniroma1.itnih.gov The fused polymeric benzene (B151609) rings in its anthraquinone (B42736) core render it resistant to breakdown by many conventional wastewater treatment processes. frontiersin.org This persistence allows the dye to remain in the water column for extended periods, eventually partitioning to suspended solids, sediments, or soil through electrostatic interactions. canada.ca

Toxicological Characterization of this compound and Its Transformation Products

The toxicological profile of this compound and its degradation byproducts has been the subject of numerous studies to understand its potential harm to living organisms.

Cytotoxicity Studies in Biological Systems

Research has demonstrated that this compound can exhibit cytotoxic effects in various biological systems. Studies using human cell lines have shown that while some reactive dyes may not be genotoxic, they can induce cytotoxicity. ecotoxbrasil.org.br For example, in one study, while not explicitly naming this compound, related reactive dyes caused cell death in both human keratinocyte (HaCaT) and hepatic (HepaRG) cells, with skin cells showing greater sensitivity. ecotoxbrasil.org.br Another study on a mixture of reactive dyes, including Reactive Black 5 (structurally related to RB5), found that the dye mix decreased the viability of HaCaT cells. scirp.org Conversely, the metabolites produced after biodegradation showed significantly reduced cytotoxicity, indicating that bioremediation can be an effective detoxification method. scirp.org

Genotoxicity Assessments (e.g., Chromosomal Aberrations, DNA Damage)

The genotoxic potential of reactive dyes, including those structurally similar to this compound, has been investigated using various assays. One study on Reactive Black 5, which shares structural similarities with RB5, found that it induced a significant increase in chromosomal aberrations in Allium cepa (onion) root cells. researchgate.netcumhuriyet.edu.trcumhuriyet.edu.tr These aberrations included anaphase bridges, c-mitosis, laggards, micronuclei, and stickiness. researchgate.netcumhuriyet.edu.trcumhuriyet.edu.tr Furthermore, the same study reported a significant increase in DNA damage at all tested concentrations of Reactive Black 5, as determined by the comet assay. researchgate.netcumhuriyet.edu.trcumhuriyet.edu.tr The comet assay is a sensitive technique for detecting DNA strand breaks in individual cells. oup.com

In contrast, a study evaluating several reactive dyes, including Reactive Blue 19 (another anthraquinone dye), did not detect genotoxicity in human keratinocyte (HaCaT) and hepatic (HepaRG) cell lines using a flow cytometry-based micronucleus assay. ecotoxbrasil.org.brecotoxbrasil.org.br However, it's important to note that the absence of genotoxicity in one test system does not preclude its possibility in others, as different assays measure different genotoxic endpoints. oup.com

Table 1: Genotoxicity of Reactive Black 5 in Allium cepa Root Cells This table presents data on the genotoxic effects of Reactive Black 5, a dye structurally related to this compound, on onion root cells.

Concentration (ppm)	Mitotic Index (%)	Chromosomal Aberrations (%)
24-hour exposure
Control	84.72	1.25
25	65.18	4.87
50	51.43	7.14
100	34.69	10.23
48-hour exposure
Control	78.01	1.58
25	53.27	6.21
50	39.81	9.87
100	20.36	13.45

Data sourced from a study on the genotoxic effects of textile dyes. cumhuriyet.edu.tr

Aquatic Ecotoxicity Evaluations (e.g., Vibrio fischeri Bioassays)

The marine luminescent bacterium Vibrio fischeri is a commonly used bioindicator for assessing the acute toxicity of chemicals in aquatic environments. researchgate.netresearchgate.netwikipedia.org The inhibition of its light emission serves as a rapid and sensitive measure of toxicity. wur.nl

Studies on Reactive Blue dyes have shown varying levels of toxicity towards Vibrio fischeri. For instance, one study found that Reactive Blue 19 was relatively nontoxic to Vibrio fischeri, with an EC50 value greater than 100 mg/L. nih.gov However, another study on Reactive Blue 4, also an anthraquinone dye, reported high toxicity to Vibrio fischeri at a concentration of 1,000 mg/L. frontiersin.org Interestingly, the biodegradation of Reactive Blue 4 led to a significant decrease in its toxic effects. frontiersin.org

The ozonation of reactive dyes has also been investigated as a treatment method, with mixed results on toxicity. For Reactive Blue 19, ozonation led to a reduction in toxicity as measured by the Vibrio fischeri test. nih.govresearchgate.nettandfonline.com This suggests that the degradation products of ozonation are less harmful than the parent dye.

**Table 2: Acute Toxicity of Reactive Dyes to Vibrio fischeri*** *This table summarizes the acute toxicity (EC50) of various reactive dyes to the luminescent bacterium Vibrio fischeri.

Dye	EC50 (mg/L)	Exposure Time	Reference
Reactive Blue 19	> 100	15 min	nih.gov
Reactive Blue 4	High toxicity at 1,000	Not specified	frontiersin.org
Reactive Blue 21	Increased toxicity after ozonation	Not specified	nih.govresearchgate.nettandfonline.com

Phytotoxicity Studies of Treated Effluents

The impact of textile effluents containing reactive dyes on plant life is a critical aspect of their environmental assessment. Phytotoxicity studies evaluate the effects of these effluents on seed germination and plant growth.

Research has shown that untreated effluents containing reactive dyes can be inhibitory to seed germination and plant development. scirp.org For example, a dye mix containing Reactive Black 5 was found to inhibit the seed germination of guar (B607891) (Cyamopsis tetragonoloba) and wheat (Triticum aestivum). scirp.org However, after bioremediation, the resulting metabolites were non-inhibitory, allowing for normal germination and growth. scirp.org

Similarly, another study on Reactive Blue 160 demonstrated that the untreated dye decreased seed germination percentages in corn, green gram, black gram, and groundnut. nih.gov The degradation products, however, were found to be less toxic, highlighting the potential of bacterial degradation to detoxify textile wastewater for agricultural use. nih.gov The use of treated industrial effluent for irrigation is a potential strategy to conserve freshwater resources, but it requires careful monitoring of phytotoxicity. scispace.com

Impact on Microbial Ecosystems within Aquatic Environments

The release of reactive dyes into aquatic environments can significantly impact microbial ecosystems. These dyes can reduce sunlight penetration, which in turn affects the photosynthetic activity of aquatic flora and leads to decreased dissolved oxygen levels. pjoes.com This creates unfavorable conditions for many aquatic organisms.

While the complex structure of reactive dyes makes them resistant to microbial degradation, some microorganisms have been identified that can decolorize and degrade these compounds. nih.govscirp.org The presence of these dyes can, therefore, select for specific microbial populations capable of utilizing them as a carbon source, potentially altering the natural microbial community structure. However, the initial discharge of high concentrations of these dyes can be toxic to a wide range of microorganisms, disrupting the ecological balance. scirp.org

Formation and Environmental Behavior of this compound Degradation Byproducts

The degradation of this compound (RB5), a widely used anthraquinone dye in the textile industry, results in the formation of various byproducts. The environmental behavior of these byproducts is a significant concern due to their potential toxicity and persistence. The degradation process can be initiated through various physical, chemical, and biological treatments.

Under anaerobic conditions, bacteria can reduce azo dyes, like those structurally related to RB5, through the action of azoreductases. This process breaks the azo bonds, leading to the formation of colorless aromatic amines, which can be toxic, mutagenic, and carcinogenic. ijcmas.com In contrast, aerobic conditions are generally less effective for the initial breakdown of such dyes. ijcmas.com

Advanced oxidation processes (AOPs) are also employed for the degradation of RB5. For instance, the photoelectrochemical oxidation of Reactive Blue 4 (a similar anthraquinone dye) using a Ti/Ru0.3Ti0.7O2 anode under UV radiation leads to the formation of several intermediate compounds. scielo.br These processes aim to mineralize the dye into less harmful substances like CO2 and water. deswater.comtandfonline.com However, the degradation is often partial, resulting in a mixture of byproducts. researchgate.net The degradation of RB5 by solar photocatalysis using zinc oxide (ZnO) and nano zero-valent iron (nZVI) has shown high efficiency in dye removal and mineralization, with a significant reduction in total organic carbon (TOC) and chemical oxygen demand (COD). deswater.com

The degradation of RB5 can also be achieved through enzymatic action. For example, the concerted action of two peroxidases, a versatile peroxidase (VP) and a dye-decolorizing peroxidase (DyP) from the fungus Thanatephorus cucumeris Dec 1, can lead to the complete decolorization of RB5. nih.gov The process is sequential, with DyP first converting RB5 into light red-brown intermediates, which are then decolorized by TcVP1. nih.gov Extended reactions can even lead to the degradation of the aromatic rings. nih.gov

The byproducts of RB5 degradation can have different toxicological profiles compared to the parent dye. While some degradation processes can lead to less toxic metabolites, others might produce intermediates that are more harmful. scirp.orgnih.gov Therefore, assessing the ecotoxicity of the treated effluent is crucial.

Metabolite Identification and Characterization

The identification and characterization of metabolites formed during the degradation of this compound are essential for understanding the degradation pathway and assessing the environmental risk. Various analytical techniques, such as high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and Fourier-transform infrared spectroscopy (FTIR), are employed for this purpose. scielo.brdeswater.comscirp.org

During the photoassisted electrochemical degradation of the related dye Reactive Blue 4, several intermediate compounds have been identified, including phthalic anhydride, phthalimide, phthalide, 1,3-indanone, and benzoic acid. scielo.br These products suggest three different reaction degradation pathways. scielo.br

In a study on the biodegradation of RB5 by a halotolerant yeast consortium, FTIR analysis of the metabolites indicated the reductive cleavage of the azo bond (-N=N-). researchgate.net The disappearance of the spectral bands corresponding to the azo linkages and the appearance of peaks indicative of primary and secondary amines confirmed this degradation mechanism. researchgate.net HPLC analysis further verified the degradation of the parent dye. researchgate.net

Similarly, the degradation of Reactive Black 5, another reactive azo dye, by Lentinus squarrosulus AF5, was shown to produce phenolic and aromatic derivatives as catabolites. scirp.org The degradation was confirmed by UV-vis, HPLC, FTIR, and 1H NMR analyses. scirp.org

The enzymatic degradation of RB5 by peroxidases from Thanatephorus cucumeris Dec 1 results in the formation of colored intermediates before complete decolorization. nih.gov While the specific structures of these intermediates were not fully elucidated in the study, their formation and subsequent degradation were observed through changes in the UV-visible spectrum. nih.gov

The following table summarizes some of the identified degradation products of structurally similar reactive dyes:

Parent Dye	Degradation Method	Identified Metabolites/Byproducts
Reactive Blue 4	Photoassisted Electrochemistry	Phthalic anhydride, Phthalimide, Phthalide, 1,3-indanone, Benzoic acid scielo.br
Reactive Black 5	Bioremediation (Lentinus squarrosulus AF5)	Phenolic and aromatic derivatives scirp.org
This compound	Bioremediation (Yeast Consortium)	Primary and secondary amines (indicated by FTIR) researchgate.net

Changes in Bioavailability of Metal Ions Post-Treatment

The treatment of textile effluents containing reactive dyes like this compound can influence the bioavailability of metal ions present in the wastewater. Reactive dyes themselves can be metal complexes; for instance, some phthalocyanine (B1677752) dyes contain copper. asm.org The degradation of these dyes can release the metal ions into the solution, potentially increasing their bioavailability and toxicity.

Biosorption is a treatment method that utilizes biomass to remove dyes from wastewater. In the case of biosorption of RB5 by Bacillus megaterium, the process was found to be largely independent of the presence of several metal ions, including Ca2+, K+, Mg2+, Na+, and Cd2+. academicjournals.orgresearchgate.net The dye removal efficiency remained high in the presence of these metal ions, suggesting that the biomass had a high affinity for the dye. academicjournals.orgresearchgate.net

However, in other scenarios, competition between metal ions and dye molecules for binding sites on a biosorbent can occur. For example, the presence of Cd2+ ions was found to reduce the absorption of reactive dyes in one study. researchgate.net

The complexation of metal ions with components of the wastewater, including the dye molecules and their degradation byproducts, can affect their bioavailability. nih.gov Generally, only the free metal ion is considered to be readily bioavailable and capable of exerting toxic effects. nih.gov The formation of metal-ligand complexes can reduce the concentration of the free metal ion, thereby decreasing its bioavailability.

It is important to note that while some treatment processes may effectively remove the color of the dye, they might not completely mineralize the organic compounds. The remaining byproducts could act as chelating agents, influencing the speciation and bioavailability of metal ions in the aquatic environment. Therefore, a comprehensive assessment of the treated effluent should include not only the removal of the dye but also the potential changes in the bioavailability of metal ions.

Advanced Remediation Technologies for Reactive Blue 5 Contaminated Wastewater

Advanced Oxidation Processes (AOPs) for Reactive Blue 5 Degradation

Photocatalysis is an AOP that utilizes a semiconductor catalyst and a light source to generate reactive oxygen species for the degradation of organic pollutants. nih.gov This process has been shown to be effective for the removal of reactive dyes from wastewater. nih.gov The efficiency of photocatalytic degradation is dependent on several factors, including the properties of the photocatalyst, the intensity of the light source, and the operational parameters of the system. mdpi.com

The fundamental mechanism of photocatalysis involves the generation of electron-hole pairs upon the absorption of photons with energy equal to or greater than the bandgap of the semiconductor photocatalyst. mdpi.com These charge carriers migrate to the catalyst surface where they can initiate a series of redox reactions. mdpi.com

The photogenerated holes (h+) in the valence band can directly oxidize adsorbed dye molecules. More importantly, they can react with water or hydroxide (B78521) ions to produce highly reactive hydroxyl radicals (•OH). mdpi.comacs.org Simultaneously, electrons (e-) in the conduction band can reduce adsorbed oxygen molecules to form superoxide (B77818) radicals (O₂•⁻). mdpi.commdpi.com These superoxide radicals can further react to produce other reactive oxygen species (ROS), including hydroperoxyl radicals (HO₂•) and eventually more hydroxyl radicals. researchgate.net

The primary ROS involved in the degradation of organic dyes like this compound are:

Hydroxyl radicals (•OH): These are extremely powerful and non-selective oxidizing agents that can attack the dye molecule, leading to the cleavage of its chromophoric structure and eventual mineralization into CO₂, H₂O, and inorganic ions. mdpi.commdpi.com

Hydrogen peroxide (H₂O₂): This can be formed from the reaction of superoxide radicals and can act as an electron acceptor or decompose to form more hydroxyl radicals, further accelerating the degradation process. mdpi.comresearchgate.net

The collective action of these ROS leads to the progressive breakdown of the complex this compound molecule.

A variety of semiconductor nanomaterials have been investigated for the photocatalytic degradation of dyes due to their unique electronic and optical properties, high surface area, and chemical stability. mdpi.com The choice of photocatalyst is critical as it determines the efficiency of light absorption and the generation of reactive oxygen species. tandfonline.com

Commonly used semiconductor photocatalysts include:

Titanium Dioxide (TiO₂): TiO₂ is the most widely used photocatalyst due to its high photocatalytic activity, chemical stability, non-toxicity, and low cost. mdpi.com It has been successfully used for the degradation of various reactive dyes.

Zinc Oxide (ZnO): ZnO is another effective photocatalyst with a wide bandgap similar to TiO₂. jmaterenvironsci.com It has shown high efficiency in the degradation of reactive dyes under UV irradiation. samipubco.com Doping ZnO with metals like silver (Ag) can enhance its photocatalytic activity by improving charge separation and light absorption. jmaterenvironsci.com

Niobium Pentoxide (Nb₂O₅): Nb₂O₅, particularly when combined with noble metals like silver, has demonstrated enhanced photocatalytic performance for the degradation of reactive dyes under simulated solar light. researchgate.net The presence of silver nanoparticles on the Nb₂O₅ surface can improve charge carrier separation and increase the generation of reactive species. researchgate.net

Composite Photocatalysts: To improve efficiency, especially under visible light, composite materials are often developed. For example, ZnO/CdS nanostructures have been used for the photocatalytic degradation of Reactive Blue 4. samipubco.com Graphene oxide composites can also enhance photocatalytic activity by improving electron-hole separation. tandfonline.com

The effectiveness of these nanomaterials is often enhanced by modifying their structure, such as by doping with metal or non-metal atoms, which can reduce the band gap energy and inhibit the recombination of electron-hole pairs. tandfonline.com

The efficiency of the photocatalytic degradation of this compound is significantly influenced by several operational parameters. mdpi.comcabidigitallibrary.org Optimization of these parameters is crucial for achieving maximum degradation rates.

Key Operational Parameters:

Parameter	Influence on Degradation	Example Research Finding
pH	Affects the surface charge of the photocatalyst and the ionization state of the dye molecule, influencing the adsorption of the dye onto the catalyst surface. acs.org	For the degradation of Reactive Blue 21, an alkaline solution (pH 11) showed 99% degradation efficiency in 30 minutes at 25°C. tandfonline.com
Initial Dye Concentration	Higher concentrations can lead to a decrease in degradation efficiency due to the "inner filter" effect, where dye molecules absorb a significant amount of light, preventing it from reaching the catalyst surface. cabidigitallibrary.org	In a study on Reactive Blue 19, the removal percentage decreased as the initial dye concentration increased. cabidigitallibrary.org
Photocatalyst Loading	An optimal catalyst concentration exists. Below this, the degradation rate increases with catalyst loading due to an increase in active sites. Above the optimum, the efficiency may decrease due to light scattering and particle aggregation. tandfonline.com	Increasing the catalyst amount can have a negative effect due to the aggregation of the catalyst, which impedes photon penetration. tandfonline.com
Light Intensity	The degradation rate generally increases with light intensity up to a certain point, as more photons are available to generate electron-hole pairs. nih.gov	Dye removal efficiency significantly increases with an increase in irradiation power from 16 to 32 W. nih.gov

Scavenger studies are often conducted to identify the primary reactive species responsible for degradation. For instance, the addition of scavengers for hydroxyl radicals can significantly reduce the degradation rate, confirming the crucial role of •OH in the process. researchgate.net

Sono-photocatalysis is a hybrid advanced oxidation process that combines ultrasound and photocatalysis to enhance the degradation of organic pollutants. tandfonline.com This combination often results in a synergistic effect, where the degradation rate of the combined process is greater than the sum of the individual processes (sonolysis and photocatalysis). researchgate.net

The primary mechanisms contributing to this synergy include:

Enhanced Mass Transfer: The acoustic cavitation and micro-streaming generated by ultrasound improve the diffusion of dye molecules to the catalyst surface. tandfonline.com

Increased Reactive Species Generation: Ultrasound can lead to the formation of additional reactive radicals through the acoustic cavitation of water, which produces •OH radicals. tandfonline.com It can also promote the decomposition of species like hydrogen peroxide, further increasing the concentration of reactive radicals. researchgate.net

Catalyst Surface Cleaning: The mechanical effects of ultrasound can de-aggregate catalyst particles and clean their surfaces, exposing more active sites for photocatalysis. euroasiajournal.org

Studies have shown that sono-photocatalysis significantly enhances the degradation of reactive dyes. For example, the degradation of Reactive Blue 19 was enhanced by the coupling of ultrasound and photocatalysis, which increased the amount of reactive radical species. tandfonline.com The sono-photocatalytic process has demonstrated higher degradation rates and energy efficiency compared to individual UV or ultrasound treatments. tandfonline.com

Research Findings on Sono-photocatalytic Degradation

Process	Degradation Efficiency	Key Finding
Sono-photocatalytic oxidation	~99.41%	The degradation rate was 16.1 times higher than sono-photolytic oxidation alone. tandfonline.com
Ultrasound-assisted photocatalysis	Synergies up to 295%	The combination of ultrasound and photocatalysis showed a significant synergistic intensification. db-thueringen.de

Ozonation is a well-established AOP that utilizes the strong oxidizing power of ozone (O₃) to degrade organic pollutants. atlantis-press.com Ozone can react with organic compounds through two main pathways: direct reaction with molecular ozone or indirect reaction with hydroxyl radicals formed from ozone decomposition, particularly at higher pH values. atlantis-press.com

Catalytic ozonation involves the use of a catalyst to enhance the decomposition of ozone and promote the generation of hydroxyl radicals, leading to a more efficient degradation of recalcitrant compounds like this compound. nano-ntp.comnano-ntp.com

Comparison of Ozonation Processes for Dye Removal

Process	Description	Efficiency for Reactive Dyes
Single Ozonation	Involves bubbling ozone gas through the wastewater. The efficiency is pH-dependent, with higher degradation rates typically observed in alkaline conditions due to increased hydroxyl radical formation. mdpi.com	For Reactive Black 5, increasing the pH from acidic to basic significantly increased the removal efficiency. mdpi.com
Catalytic Ozonation	Employs a catalyst (homogeneous or heterogeneous) to accelerate ozone decomposition into hydroxyl radicals. nano-ntp.comnano-ntp.com This process can achieve high removal efficiencies at lower ozone doses and shorter reaction times compared to single ozonation. nano-ntp.com	For C.I. Reactive Blue-5, catalytic ozonation using nano gypsum achieved a maximum color removal of 96.7% at a pH of 8. nano-ntp.com

Various materials have been investigated as catalysts for the ozonation of reactive dyes, including metal oxides and zeolites. iwaponline.com For instance, iron-loaded dead leaf ash has been used as a novel catalyst for the degradation of Reactive Black 5, achieving over 98% removal efficiency. mdpi.comresearchgate.net The presence of radical scavengers has confirmed that the degradation primarily occurs through the action of hydroxyl radicals. mdpi.com The combination of catalytic ozonation with other processes, such as electro-flocculation, can further enhance the removal of reactive dyes. iwaponline.com

Mechanistic Insights into Ozone Reactivity with this compound

Fenton and Photo-Fenton Reaction Systems

Fenton and photo-Fenton processes are highly effective AOPs for treating wastewater containing recalcitrant organic compounds like this compound. rsc.orgufsm.br These systems are based on the generation of powerful hydroxyl radicals through the reaction of hydrogen peroxide with iron salts.

The core of the Fenton reaction is the catalytic decomposition of hydrogen peroxide by ferrous ions (Fe²⁺) to produce hydroxyl radicals (•OH). rsc.orgresearchgate.net This reaction is most efficient under acidic conditions, typically at a pH of around 3. mdpi.comumsha.ac.ir The generated hydroxyl radicals are strong oxidizing agents capable of degrading the complex structure of this compound.

The primary reaction is: Fe²⁺ + H₂O₂ → Fe³⁺ + •OH + OH⁻

The ferric ions (Fe³⁺) produced can then react with hydrogen peroxide in a slower reaction to regenerate ferrous ions, although this step is less efficient. mdpi.com

In the photo-Fenton process, the system is irradiated with UV or visible light. This enhances the degradation process in two ways: firstly, it promotes the photoreduction of Fe³⁺ back to Fe²⁺, thus ensuring a continuous supply of the catalyst and accelerating the production of hydroxyl radicals. researchgate.netcore.ac.uk Secondly, the photolysis of hydrogen peroxide can also generate additional hydroxyl radicals. researchgate.net The combination of UV irradiation with the Fenton reagents creates a synergistic effect, leading to a more powerful mechanism for dye decomposition. researchgate.netaip.org

The efficiency of the Fenton and photo-Fenton processes for the degradation of this compound is dependent on several key parameters that need to be optimized.

pH: The pH of the solution is a critical factor. The optimal pH for the Fenton process is generally around 3. mdpi.comumsha.ac.ir At higher pH values, ferric hydroxide precipitates, reducing the availability of the catalyst and decomposing H₂O₂ into water and oxygen, which diminishes the process efficiency. umsha.ac.ir

Concentration of Iron and Hydrogen Peroxide: The concentrations of Fe²⁺ and H₂O₂ and their molar ratio are crucial. An increase in the Fe²⁺ concentration generally leads to a higher rate of hydroxyl radical production and thus faster dye degradation. rsc.org However, an excessive amount of Fe²⁺ can have a scavenging effect on the hydroxyl radicals. rsc.org Similarly, the concentration of H₂O₂ needs to be optimized, as an excess can also lead to self-scavenging of hydroxyl radicals. For a dark blue reactive dye, an optimal molar ratio of [dye]:[Fe²⁺]:[H₂O₂] was found to be 1:3.9:50. researchgate.netchemicalpapers.com

Reaction Time: The degradation of the dye is typically rapid in the initial phase of the reaction and then slows down. For instance, in one study, a degradation of over 88% for a reactive blue dye was achieved within 15 minutes. ufsm.br

Light Source (for Photo-Fenton): In the photo-Fenton process, the intensity and wavelength of the light source are important. Both solar and artificial UV light have been used effectively. ufsm.brcore.ac.uk

Table 1: Optimal Conditions for Fenton and Photo-Fenton Degradation of Reactive Dyes

Parameter	Fenton Process	Photo-Fenton Process	Source(s)
Optimal pH	3	3	mdpi.comumsha.ac.ir
Optimal [H₂O₂]	10 mg/L	10 mg/L	ufsm.br
Optimal [Fe²⁺]	5 mg/L	5 mg/L	ufsm.br
Optimal Time	15 min	15 min	ufsm.br
Degradation Efficiency	>88%	>98%	ufsm.br
COD Conversion	75.98%	86.63% (solar), 87.02% (sunlight)	ufsm.br

Role of Iron Species in Hydroxyl Radical Production

Chlorine-Based Advanced Oxidation Approaches (e.g., UV-LED/Chlorine)

A more recent development in AOPs is the use of chlorine in combination with UV radiation, particularly from light-emitting diodes (UV-LEDs), for the degradation of persistent organic pollutants. researchgate.netnih.gov

The UV/chlorine process involves the photolysis of free chlorine (hypochlorous acid, HOCl, and hypochlorite (B82951) ion, OCl⁻) to produce a variety of highly reactive species, including hydroxyl radicals (•OH) and reactive chlorine species (RCS) such as chlorine radicals (Cl•) and dichloride radicals (Cl₂•⁻). researchgate.net These radicals are powerful oxidants that can effectively degrade dye molecules.

Kinetic studies on the degradation of Reactive Blue 19 (RB19) using the UV-LED/chlorine process have shown it to be highly effective. researchgate.netnih.gov In one study, over 99% of RB19 was removed within 30 minutes under optimized conditions (pH 5, 300 μM chlorine, and 20 mg/L RB19). researchgate.netnih.gov The apparent kinetic rate constant for this process was significantly higher than that for chlorination alone. researchgate.netnih.gov

Scavenging experiments have revealed that hydroxyl radicals (•OH) are the primary contributors to the degradation of RB19 in the UV-LED/chlorine system, accounting for a significant portion of the removal, while chlorine radicals (Cl•) and other reactive chlorine species play a lesser, yet still important, role. researchgate.net The degradation kinetics often follow a pseudo-first-order model. scielo.br The synergistic effect between the UV-LEDs and chlorine results in a much more efficient degradation process than either treatment alone. researchgate.netnih.gov

Table 2: Kinetic Data for the Degradation of RB19 by UV-LED/Chlorine

Parameter	Value	Conditions	Source(s)
Removal Efficiency	>99%	30 min reaction time	researchgate.netnih.gov
Apparent Kinetic Rate Constant (k_app)	17.1 x 10⁻² min⁻¹	pH = 5, [chlorine] = 300 μM, [RB19] = 20 mg/L	researchgate.netnih.gov
Contribution of •OH	67.23%	Scavenging assay	researchgate.net
Contribution of Cl•	17.82%	Scavenging assay	researchgate.net
Contribution of Cl₂•⁻	8.56%	Scavenging assay	researchgate.net
Synergy Index	5.0	Comparison of combined vs. individual processes	researchgate.netnih.gov

Contribution of Specific Radical Species (OH•, Cl•)

In advanced oxidation processes (AOPs) for the degradation of this compound (RB5), hydroxyl radicals (OH•) are often the primary species responsible for the breakdown of the dye molecule. The high reactivity of OH• allows for the non-selective oxidation of organic pollutants like RB5. The generation of these radicals is a key objective in various AOPs, including photocatalysis and ozonation. researchgate.net For instance, in sonophotocatalytic processes using zinc oxide (ZnO), the collapse of cavitation bubbles leads to the pyrolysis of water molecules, thereby producing more hydroxyl radicals and enhancing degradation efficiency. researchgate.net

However, the presence of other ions in the wastewater, such as chloride (Cl⁻), can influence the degradation process. Chloride ions can interact with hydroxyl radicals to form chlorine-containing radical species (Cl•). researchgate.net This interaction can sometimes inhibit the degradation of RB5. The presence of chloride ions has been noted to inhibit the electrooxidation of organic compounds in some advanced oxidation systems. researchgate.net

Adsorption-Based Removal Strategies for this compound

Adsorption is a widely utilized and effective method for removing dyes like this compound from wastewater due to its operational simplicity and high efficiency. researchgate.netgnest.org This process involves the accumulation of the dye molecules (adsorbate) onto the surface of a solid material (adsorbent). Various materials, including activated carbon, zeolites, and bentonite, have been investigated for their capacity to adsorb RB5. researchgate.net

Adsorption Isotherm Modeling and Equilibrium Studies (e.g., Langmuir, Freundlich)

Adsorption isotherms are crucial for describing the equilibrium relationship between the concentration of RB5 in the solution and the amount adsorbed onto the adsorbent surface. The Langmuir and Freundlich models are the most commonly applied isotherms to analyze this equilibrium.

The Langmuir isotherm assumes monolayer adsorption onto a homogeneous surface with a finite number of identical active sites. teiee.net This model is often used to determine the maximum adsorption capacity (q_max) of an adsorbent. For example, studies on the adsorption of RB5 onto various adsorbents have shown that the Langmuir model provides a good fit for the experimental data, indicating a monolayer adsorption process. teiee.netresearchgate.netdeswater.com One study using a magnetic activated carbon composite found the maximum adsorption capacity for RB5 to be 186.48 mg/g according to the Langmuir model. researchgate.net Another investigation using activated carbon from kaolin (B608303) filter cake reported a maximum adsorption capacity of 60.24 mg/g. teiee.net

The Freundlich isotherm is an empirical model that describes multilayer adsorption on a heterogeneous surface with a non-uniform distribution of adsorption affinities. teiee.net In some cases, the Freundlich model has also been found to adequately describe the adsorption of RB5, suggesting a more complex interaction between the dye and the adsorbent surface. researchgate.netresearchgate.net

The selection between these models is typically based on the correlation coefficient (R²), with a value closer to 1 indicating a better fit of the model to the experimental data. teiee.net

Table 1: Adsorption Isotherm Model Parameters for this compound

Adsorbent Material	Isotherm Model	q_max (mg/g)	R²	Reference
Magnetic Activated Carbon Composite	Langmuir	186.48	0.99	researchgate.net
Kaolin Filter Cake Activated Carbon	Langmuir	60.24	>0.998	teiee.net
Fe3O4 Nanoparticles/AC Composite	Langmuir	263.58	-	researchgate.net
Ash Rosa Damascena Waste	Langmuir	20.45	>0.98	deswater.com

This table is interactive. Click on the headers to sort the data.

Adsorption Kinetics and Mass Transfer Mechanisms (e.g., Pseudo-First/Second Order)

Adsorption kinetics describe the rate at which RB5 is removed from the solution and are essential for understanding the efficiency and mechanism of the adsorption process. The pseudo-first-order and pseudo-second-order models are widely used to analyze the kinetic data.

The pseudo-first-order model assumes that the rate of adsorption is proportional to the number of available active sites on the adsorbent. The pseudo-second-order model suggests that the rate-limiting step is chemisorption, involving valence forces through the sharing or exchange of electrons between the adsorbent and adsorbate. ijrte.org

Numerous studies have demonstrated that the adsorption of RB5 onto various adsorbents is well-described by the pseudo-second-order kinetic model. teiee.netresearchgate.netdeswater.comresearchgate.net This indicates that chemisorption is often the rate-determining step in the adsorption process. ijrte.org For instance, the adsorption of RB5 onto a magnetic activated carbon composite was found to follow the pseudo-second-order model, with the experimental adsorption capacity (120.72 mg/g) being very close to the calculated value from the model (121.95 mg/g). researchgate.net Similarly, research on kaolin filter cake activated carbon also showed that the pseudo-second-order model best fit the kinetic data. teiee.net

Thermodynamics of this compound Adsorption

Thermodynamic studies of RB5 adsorption are conducted to determine the spontaneity and nature of the process. Key thermodynamic parameters such as Gibbs free energy change (ΔG°), enthalpy change (ΔH°), and entropy change (ΔS°) are calculated from experimental data obtained at different temperatures.

A negative value of ΔG° indicates that the adsorption process is spontaneous. The sign of ΔH° reveals whether the adsorption is exothermic (negative value) or endothermic (positive value). A positive ΔS° suggests an increase in randomness at the solid-liquid interface during adsorption.

Studies on the adsorption of RB5 onto magnetic activated carbon have shown the process to be spontaneous and endothermic. researchgate.net Similarly, research on the adsorption of reactive dyes onto adsorbents derived from Rosa damascena waste also concluded that the process was spontaneous and endothermic in nature. deswater.com

Development and Characterization of Novel Adsorbent Materials

The development of effective and low-cost adsorbents is a significant area of research for the removal of dyes like RB5. gnest.org This involves synthesizing new materials or modifying existing ones to enhance their adsorption capacity and selectivity. Characterization techniques such as Scanning Electron Microscopy (SEM), Transmission Electron Microscopy (TEM), X-ray Diffraction (XRD), and Brunauer–Emmett–Teller (BET) analysis are used to understand the physical and chemical properties of these adsorbents. researchgate.netresearchgate.net

Carbonaceous Adsorbents (e.g., Activated Carbon, Carbon Nanotubes)

Carbonaceous materials are widely used as adsorbents due to their high surface area, porous structure, and the presence of various surface functional groups. researchgate.net

Activated Carbon (AC) is a highly effective adsorbent for RB5 removal. researchgate.net It can be produced from various precursors, including agricultural waste, making it a potentially low-cost and sustainable option. dokumen.pubresearchgate.net The properties of activated carbon, such as its surface area and pore volume, can be tailored through different activation methods, including physical and chemical activation. dokumen.pubmdpi.com For instance, a magnetic activated carbon composite has been synthesized and successfully used for the removal of RB5 from aqueous solutions. researchgate.net

Carbon Nanotubes (CNTs) have also been explored as adsorbents for reactive dyes due to their unique cylindrical structure and large surface area. researchgate.net They have shown potential for effective dye removal from wastewater.

Utilization of Agricultural and Industrial By-products as Adsorbents

The high cost of conventional adsorbents like activated carbon has spurred research into low-cost alternatives derived from agricultural and industrial by-products. These materials are often abundant, readily available, and can be effective in adsorbing dyes from aqueous solutions.

A variety of agricultural by-products have been investigated for their potential to remove RB5. For instance, studies have shown that materials like wheat straw, orange bagasse, and apple pomace can effectively remove reactive dyes. longdom.org Natural wheat straw (NWS) has demonstrated a removal percentage of 68% for RB5, which can be enhanced to 92.17% through modification with a cationic surfactant (MWS). longdom.org Sugarcane bagasse has also been evaluated, showing a maximum adsorption capacity of 4.21 mg/g for a similar reactive blue dye. tuiasi.ro The efficiency of these materials often depends on their surface chemistry and porosity, which can sometimes be improved through chemical or physical activation processes. tuiasi.rotecnoscientifica.com For example, tamarind seeds, after chemical and physical activation, have been used to adsorb Reactive Black 5, a dye with a similar reactive group to RB5. tecnoscientifica.com

Industrial by-products also present a viable option for RB5 adsorption. Bauxite residue, a by-product of alumina (B75360) extraction, has shown a remarkable adsorption capacity of 186.01 mg/g for RB5 under optimized conditions. mdpi.com Other materials such as fly ash and oxygen furnace slag have also been reported to be effective in removing various reactive dyes, including those similar in structure to RB5. academicjournals.org The use of these by-products not only provides a solution for wastewater treatment but also addresses the environmental issues associated with their disposal. mdpi.com

Table 1: Adsorption of this compound by Agricultural and Industrial By-products

Adsorbent	Type	Adsorption Capacity (mg/g)	Removal Efficiency (%)	Reference
Natural Wheat Straw (NWS)	Agricultural	-	68	longdom.org
Modified Wheat Straw (MWS)	Agricultural	-	92.17	longdom.org
Sugarcane Bagasse	Agricultural	4.21	-	tuiasi.ro
Bauxite Residue	Industrial	186.01	100	mdpi.com

Biosorbents derived from Microbial Biomass

Microbial biomass, both living and non-living, offers another promising avenue for the removal of dyes from wastewater through a process known as biosorption. This method is lauded for its simplicity, low operational cost, and high efficiency. mdpi.com

Various microorganisms, including bacteria, fungi, and algae, have been successfully employed for the biosorption of reactive dyes. For instance, lyophilized (freeze-dried) biomass of Bacillus megaterium has been shown to be an effective, pH-independent biosorbent for RB5. researchgate.netacademicjournals.org It recorded biosorption capacities of 37.83 mg/g at pH 2.0 and 34.57 mg/g at pH 11.0. academicjournals.org The involvement of functional groups such as amine, hydroxyl, carboxyl, and phosphonate (B1237965) on the cell surface is believed to be responsible for the binding of the dye molecules. researchgate.netacademicjournals.org

Immobilization of microbial biomass on polymeric supports can enhance its stability and facilitate its separation from the treated effluent. mdpi.com For example, fungi like Rhizophus oryzae immobilized in carboxymethyl cellulose (B213188) have demonstrated a 97.44% efficiency in removing Reactive Blue. mdpi.com Similarly, bacteria such as Bacillus sp. immobilized in sodium alginate have shown high adsorption capacities for other reactive dyes. mdpi.com

Table 2: Biosorption of this compound by Microbial Biomass

Biosorbent	Adsorption Capacity (mg/g)	Optimal pH	Reference
Lyophilized Bacillus megaterium	37.83	2.0	academicjournals.org
Lyophilized Bacillus megaterium	34.57	11.0	academicjournals.org

Parametric Optimization for Adsorption Efficiency (e.g., pH, Contact Time, Adsorbent Dosage)

The efficiency of the adsorption process for RB5 removal is significantly influenced by several operational parameters. Optimizing these parameters is crucial for maximizing dye removal and ensuring the economic viability of the treatment process. iwaponline.comdeswater.com

pH: The pH of the dye solution plays a critical role as it affects the surface charge of the adsorbent and the ionization of the dye molecules. For anionic dyes like RB5, a lower pH is generally more favorable for adsorption. tuiasi.ro For example, the adsorption of a reactive blue dye onto soybean hulls was highest at a pH of 2.3. tuiasi.ro In the case of chitosan (B1678972)/montmorillonite composite, pH was found to be the most influential parameter for the removal of RB5. iwaponline.com However, some biosorbents, like the lyophilized biomass of Bacillus megaterium, have shown pH-independent dye uptake over a wide range (pH 2 to 11). researchgate.netacademicjournals.org

Contact Time: The time required for the adsorption process to reach equilibrium is another important factor. Initially, the rate of adsorption is typically rapid due to the availability of numerous active sites on the adsorbent surface. nih.gov For instance, the adsorption of a reactive red dye onto banana stem carbon reached near equilibrium within 35 minutes. iwaponline.com The equilibrium time for the adsorption of a reactive blue dye onto sugarcane bagasse was approximately 480 minutes. tuiasi.ro

Adsorbent Dosage: The amount of adsorbent used directly impacts the number of available binding sites for the dye. An increase in adsorbent dosage generally leads to a higher percentage of dye removal. nih.gov For the lyophilized biomass of Bacillus megaterium, the optimal adsorbent dosage for maximum dye uptake was found to be 2.5 g/L. researchgate.netacademicjournals.org

The interplay of these parameters, along with initial dye concentration and temperature, necessitates a systematic approach for optimization, often employing statistical methods like Response Surface Methodology (RSM) to determine the ideal conditions for maximum adsorption efficiency. iwaponline.comdeswater.comnih.gov

Coagulation and Flocculation Techniques for this compound Decolorization

Coagulation and flocculation are widely used and effective methods for treating textile wastewater, particularly for color removal. icontrolpollution.comqucosa.de These processes involve the destabilization of colloidal particles (the dye molecules) and their subsequent aggregation into larger, settleable flocs. scielo.org.za

Evaluation of Inorganic and Organic Coagulants

Both inorganic and organic coagulants have been evaluated for the decolorization of RB5.

Inorganic Coagulants: Common inorganic coagulants include alum (aluminum sulfate), polyaluminum chloride (PAC), and ferric chloride. icontrolpollution.comqucosa.de Studies have shown that PAC is generally more effective than alum for removing reactive dyes, requiring a lower dosage. For RB5, near-total color removal was achieved with PAC at a concentration of 200 ppm, whereas alum required a much higher dosage of over 500 ppm. icontrolpollution.comicontrolpollution.com Ferric chloride has also been used, with one study reporting an 81% dye removal efficiency for Reactive Blue 19 at a dosage of 400 mg/L. researchgate.net A magnesium silicate (B1173343) polymer also demonstrated high removal rates (above 93%) for Reactive Blue 2 at dosages of 50–80 mg/L. acs.orgnih.gov

Organic Coagulants: Organic polymers such as polydiallyldimethylammonium chloride (poly-DADMAC) and polyamines are also effective coagulants. icontrolpollution.com A key advantage of organic coagulants is that they often require a lower dosage compared to their inorganic counterparts. icontrolpollution.com For RB5, the optimal dose for polyamine was found to be 22 ppm, and for poly-DADMAC it was 80 ppm. icontrolpollution.com Furthermore, organic coagulants tend to be less sensitive to pH variations than inorganic ones. icontrolpollution.comicontrolpollution.com

Table 3: Performance of Coagulants for Reactive Blue Dye Removal

Coagulant	Type	Optimal Dosage (ppm)	Optimal pH	Color Removal Efficiency (%)	Reference
Polyaluminum Chloride (PAC)	Inorganic	200	5	~100	icontrolpollution.comicontrolpollution.com
Alum	Inorganic	>500	5	-	icontrolpollution.comicontrolpollution.com
Ferric Chloride	Inorganic	400	Neutral	81 (for RB19)	researchgate.net
Magnesium Silicate Polymer	Inorganic	50-80	12	>93 (for RB2)	acs.orgnih.gov
Polyamine	Organic	22	3 and 5	~100	icontrolpollution.com
Poly-DADMAC	Organic	80	3 and 5	~100	icontrolpollution.com

Influence of Systemic Variables on Coagulation Performance

The efficiency of the coagulation-flocculation process is highly dependent on several systemic variables.

pH: This is a critical factor, especially for inorganic coagulants. The performance of PAC and alum in removing RB5 was found to be strongly dependent on pH, with the best results achieved at a pH of 5. icontrolpollution.comicontrolpollution.com Drastic reductions in color removal were observed at pH values above or below this optimum. icontrolpollution.com In contrast, organic coagulants like poly-DADMAC and polyamines showed much less sensitivity to pH, demonstrating good performance over a wider range (pH 3 to 10). icontrolpollution.comresearchgate.net For a magnesium silicate polymer coagulant, the optimal initial pH of the wastewater was found to be 12. nih.gov

Coagulant Dosage: The concentration of the coagulant is another crucial parameter. Insufficient dosage will result in incomplete coagulation, while an excessive amount can lead to the restabilization of particles and poor performance. For RB5, the optimal dosage varies significantly between different coagulants, with organic polymers generally requiring lower concentrations than inorganic salts. icontrolpollution.comicontrolpollution.com

Initial Dye Concentration: The initial concentration of the dye in the wastewater can also affect the coagulation process. Higher dye concentrations may require higher coagulant dosages to achieve effective color removal. qucosa.de

Proposed Mechanisms of Dye-Coagulant Interaction

The removal of dyes via coagulation-flocculation involves several interaction mechanisms. The primary mechanisms proposed for the interaction between anionic dyes like RB5 and coagulants are:

Charge Neutralization: This is a dominant mechanism, particularly with cationic coagulants. The positively charged coagulant species neutralize the negative charge of the anionic dye molecules, reducing the repulsive forces between them and allowing them to aggregate. scielo.org.zaacs.orgnih.gov This is especially relevant for inorganic coagulants that form various cationic hydrolysis products (e.g., aluminum and iron species) and for cationic organic polymers.

Adsorption and Bridging: Polymeric coagulants, with their long-chain structures, can adsorb onto the surface of dye particles. These long polymer chains can then bridge multiple particles together, forming larger, more easily settleable flocs. acs.orgnih.govaip.org

Enmeshment or Sweep Flocculation: In this mechanism, the dye particles are physically entrapped or "swept" out of the solution by the precipitating metal hydroxide flocs (e.g., aluminum hydroxide or iron hydroxide) that form when inorganic coagulants are added to water. acs.orgnih.govsci-hub.se This mechanism is particularly important when higher dosages of inorganic coagulants are used.

The dominant mechanism can vary depending on the type of coagulant used, the pH of the system, and the characteristics of the dye molecule itself. icontrolpollution.comacs.org

Biological and Biotechnological Approaches for Reactive Blue 5 Bioremediation

Microbial Decolorization and Biodegradation of Reactive Blue 5

Microbial bioremediation of this compound involves two main processes: biosorption and biodegradation. Biosorption is a passive, metabolism-independent process where the dye molecules bind to the surface of microbial biomass. biotechnologia-journal.orgijirset.com Biodegradation, on the other hand, is an active, metabolic process where microorganisms use enzymes to break down the complex dye structure into simpler, less toxic compounds. biotechnologia-journal.org The initial step in the biodegradation of azo dyes like some reactive dyes often involves the reductive cleavage of the azo bond (–N=N–) under anaerobic or anoxic conditions by enzymes called azoreductases. ijcmas.comresearchgate.net This cleavage results in the formation of colorless aromatic amines, which can be further mineralized into simpler inorganic compounds like CO2, H2O, and NH3 under aerobic conditions. ijcmas.comresearchgate.net Various microbial species have demonstrated the ability to decolorize and degrade reactive dyes through the action of enzymes such as laccases, lignin (B12514952) peroxidases, and manganese peroxidases. ijcmas.comresearchgate.net

Bacterial Strains in this compound Bioremediation

Bacteria are versatile microorganisms widely studied for their ability to remediate dye-contaminated effluents. Their rapid growth, adaptability to diverse environmental conditions, and broad enzymatic capacity make them effective agents for dye decolorization and degradation. mdpi.comnih.gov

The search for effective dye-degrading bacteria often begins in environments chronically exposed to dye pollution, such as textile industry wastewater and contaminated soil. jabonline.inpjoes.com These sites are considered reservoirs for microorganisms that have evolved the metabolic machinery to tolerate and utilize dyes as a source of carbon and nitrogen. nih.govpjoes.com The isolation process typically involves an enrichment technique, where soil or water samples are cultured in a minimal salt medium (MSM) containing the target dye, like this compound, as the sole carbon or nitrogen source. jabonline.inpjoes.com

Bacterial strains that show a visible zone of decolorization around their colonies on agar (B569324) plates are selected for further screening and identification. idosi.orgscispace.com Promising isolates are then characterized based on their morphological, biochemical, and molecular traits. nih.govscispace.com 16S rRNA gene sequencing is a common molecular technique used for the precise identification of bacterial species. nih.govjabonline.in For instance, studies have successfully isolated and identified strains like Pseudomonas sp., Alcaligenes sp., and Enterobacter CU2004 from dye-contaminated sites, which have demonstrated significant potential in decolorizing reactive dyes. jabonline.inpjoes.comidosi.org The efficiency of these isolates is then evaluated under various physicochemical conditions, such as pH, temperature, and initial dye concentration, to determine the optimal parameters for bioremediation. jabonline.inpjoes.com

Table 1: Examples of Bacterial Strains Isolated for Reactive Dye Degradation This table is interactive. Click on the headers to sort.

Bacterial Strain	Source of Isolation	Target Dye(s)	Key Findings	Reference
Enterobacter CU2004	Industrial Waste	Reactive Blue 222	Optimized degradation (≥90%) at 30–37°C, pH 8, with lactose (B1674315) and yeast extract.	jabonline.in
Pseudomonas sp. BDS 2	Textile Industry Waste	Reactive Blue 221	Achieved 94.4% decolorization at 35°C in 96 hours.	pjoes.com
Alcaligenes sp. BDS 9	Textile Industry Waste	Reactive Blue 221	Removed 88.5% of the dye at 37°C in 112 hours.	pjoes.com
Paracoccus sp. GSM2	Textile Mill Effluent	Reactive Violet 5	Complete decolorization (100 mg/L) within 16 hours under static conditions.	nih.gov
Bacillus megaterium	Not Specified	This compound	Lyophilized biomass showed effective biosorption across a wide pH range (2-11).	academicjournals.orgresearchgate.net

While pure bacterial cultures can decolorize dyes, microbial consortia—mixtures of two or more microbial species—often exhibit superior degradation capabilities. mdpi.comresearchgate.net This enhanced efficiency stems from synergistic interactions, where the metabolic pathways of different strains complement each other, leading to a more complete breakdown of complex dye molecules. researchgate.netmdpi.com One strain might initiate the degradation by cleaving the dye into smaller intermediates, which are then utilized and further degraded by other members of the consortium. researchgate.net

For example, a consortium of Bacillus odyssey, Morganella morganii, and Proteus sp. (PMB11) completely decolorized Reactive Blue 59 in just 3 hours, a task that took individual strains up to 60 hours. researchgate.net Similarly, a consortium of three different bacterial isolates demonstrated a more effective decolorization rate (75.89 mg/L/h) for Reactive Red 120 compared to consortia with only two isolates or individual strains. biotechrep.ir The use of consortia can lead to the complete mineralization of azo dyes, as the combined catabolic activities of the microorganisms can break down the initial dye and any potentially toxic aromatic amines formed during the process. researchgate.net This cooperative metabolism makes bacterial consortia a robust and highly effective strategy for the bioremediation of textile effluents. mdpi.combiotechrep.ir

Isolation and Characterization of Dye-Degrading Bacteria

Fungal Remediation of this compound

Fungi, particularly certain filamentous species, are highly effective in treating dye-containing wastewater due to their ability to produce potent extracellular enzymes and their extensive mycelial networks that allow for efficient pollutant absorption. biotechnologia-journal.orgscielo.org.za

White-rot fungi are considered among the most proficient microorganisms for degrading a wide array of recalcitrant pollutants, including synthetic dyes like this compound. researchgate.netajol.info Their remarkable degradative ability is attributed to a powerful and non-specific extracellular ligninolytic enzyme system, which includes laccase, manganese peroxidase (MnP), and lignin peroxidase (LiP). ijcmas.comajol.infofrontiersin.org These enzymes generate highly reactive free radicals that can attack and break down the complex aromatic structures of dyes, leading to decolorization. frontiersin.orgneptjournal.com

Species such as Phanerochaete chrysosporium, Trametes versicolor, and Pycnoporus sanguineus have been extensively studied and have shown high decolorization efficiency for various reactive dyes. ijcmas.comresearchgate.net For instance, Phanerochaete velutina has been used to degrade Reactive Blue 4 and Reactive Black 5. nih.gov The efficiency of decolorization by white-rot fungi is influenced by factors such as the dye's chemical structure, pH, and temperature. scielo.br Studies have shown that some anthraquinone (B42736) dyes like Reactive Blue 19 can be decolorized by over 99% in just 8 hours by certain fungi, while azo dyes like Reactive Black 5 may take longer to achieve similar results. scielo.br The non-specific nature of their enzymatic system allows white-rot fungi to degrade a broad spectrum of dyes, making them excellent candidates for industrial wastewater treatment. ijcmas.comresearchgate.net

Table 2: Decolorization of Reactive Dyes by White-Rot Fungi This table is interactive. Click on the headers to sort.

Fungal Species	Target Dye	Decolorization Efficiency	Key Enzymes Implicated	Reference
Phanerochaete velutina	Reactive Black 5, Reactive Blue 4	Kinetic parameters determined for degradation.	Not specified	nih.gov
Trametes versicolor	Blue B (heterocyclic dye)	85.6% (at 100 mg/L) to 52.6% (at 500 mg/L).	Laccase, MnP, LiP	scielo.br
Pleurotus florida	Blue CA, Corazol Violet SR	Effective decolorization within 5 days.	Laccase	ajol.info
Pycnoporus sanguineus	Reactive Blue 4, Orange G	>50% decolorization after 6 days.	Laccase

Fungal biomass can remove dyes from aqueous solutions through two primary mechanisms that depend on whether the cells are living or dead. biotechnologia-journal.orgekb.eg

Live fungal biomass removes dyes through metabolically active processes, including bioaccumulation (intracellular uptake) and enzymatic biodegradation. biotechnologia-journal.orgekb.eg Growing cultures can secrete extracellular enzymes that break down the dye molecules in the surrounding medium. scielo.org.za For example, a living, growing culture of Rhizopus arrhizus in a nutrient medium was found to be more effective at decolorizing certain reactive dyes than its non-growing or dead biomass. scielo.org.za Live biomass of Aspergillus species was found to be 59% more efficient at dye removal than dead biomass. rbciamb.com.br

Dead fungal biomass , on the other hand, acts as a biosorbent. ijirset.comekb.eg The removal process is metabolism-independent and relies on physicochemical interactions, such as adsorption, between the dye molecules and the fungal cell wall. biotechnologia-journal.org The cell walls of fungi are rich in polymers like chitin (B13524) and chitosan (B1678972), which have a high affinity for many dyes due to their unique molecular structures and functional groups (e.g., amine, carboxyl, hydroxyl). biotechnologia-journal.orgacademicjournals.org Using dead biomass offers several advantages: it is not affected by toxic substances in the wastewater, requires no nutrients, is easy to store, and can often be regenerated and reused, making it a cost-effective option for treating large volumes of effluent. ijirset.comekb.eg For instance, lyophilized (freeze-dried) biomass of Bacillus megaterium has been shown to be an effective biosorbent for this compound, demonstrating consistent dye uptake across a wide pH range. academicjournals.orgresearchgate.net

Both live and dead fungal biomass present viable options for dye removal, with the choice depending on the specific application, the nature of the wastewater, and operational costs. biotechnologia-journal.orgekb.eg

Immobilization Techniques for Fungal Bioreactors

Algal and Yeast Applications in this compound Decolorization

Beyond fungi, other microorganisms like algae and yeast have demonstrated significant potential for the decolorization of reactive dyes. These organisms employ mechanisms including biosorption, where dye molecules bind to the surface of the cells, and enzymatic degradation. nih.govijcmas.com

Algae, available in both freshwater and marine environments, are considered effective biosorbents due to their high surface area and binding affinity. ijcmas.com The process can involve electrostatic attraction and complexation with the algal cell wall. ijcmas.com Species such as Spirogyra sp. and Chlorella sp. have been noted for their ability to biosorb and degrade reactive dyes. ijcmas.comresearchgate.net The degradation is often attributed to enzymes like azoreductase, which can break down the azo bonds found in many dye structures. nih.govijcmas.com Studies have shown that both living and dead algal biomass can be utilized for dye removal, which adds to the versatility of this approach. nih.gov

Yeasts also play a crucial role in dye bioremediation. nih.gov They can serve as robust decolorizing agents, often through the production of enzymes like NADH-dichlorophenol indophenol (B113434) (NADH-DCIP) reductase and lignin peroxidase. nih.gov For instance, the yeast Sterigmatomyces halophilus showed over 95% decolorization of Reactive Black 5 within 24 hours. nih.gov A strain of Candida sp. isolated from mangrove soil was able to decolorize Remazol Brilliant Blue R (Reactive Blue 19) by 37.5% within 72 hours and also showed decolorizing activity against other azo and phthalocyanine (B1677752) reactive dyes. smujo.id The advantages of using yeasts include their rapid growth and metabolic versatility. nih.gov

Optimization of Bioremediation Parameters (e.g., pH, Temperature, Nutrient Sources)

The efficiency of microbial decolorization of this compound and other reactive dyes is heavily influenced by several physicochemical parameters. Optimizing conditions such as pH, temperature, nutrient availability, and initial dye concentration is critical for maximizing bioremediation performance.

pH: The pH of the culture medium affects both the surface charge of the microbial cells and the activity of the degradative enzymes. For the degradation of Reactive Blue 160 by Bacillus subtilis, the optimal pH was found to be 7.0, at which 100% decolorization was achieved. nih.gov Similarly, for the decolorization of Reactive Blue azo dye by algal isolates, a neutral pH of 7.0 was determined to be optimal. researchgate.net In contrast, studies with the fungus Aspergillus niger on Reactive Blue 19 and Reactive Black 5 found maximum decolorization at a more alkaline pH of 8 and 10. ijcmas.comresearchgate.net

Temperature: Temperature is another key factor, influencing microbial growth rates and enzyme stability. Aspergillus niger demonstrated the highest decolorization of Reactive Black 5 (91%) at 25°C. researchgate.net For Bacillus subtilis, the optimal temperature for degrading Reactive Blue 160 was 35°C. nih.gov A study optimizing the degradation of Reactive Black 5 with Bacillus albus DD1 found that temperature was a significant variable, with thermodynamic studies carried out across a range of 298 K to 318 K (25°C to 45°C). iwaponline.com

Nutrient Sources: The presence of additional carbon and nitrogen sources can significantly enhance dye degradation. The addition of glucose as a carbon source and yeast extract as a nitrogen source has been shown to improve the decolorization rates for many microorganisms. ijcmas.compjoes.com For Pseudomonas sp. and Alcaligenes sp., a progressive increase in color removal was observed with increasing glucose concentration up to 1 g/L. pjoes.com The type of nitrogen source can also interact with the available carbon source; one study noted that urea (B33335) combined with glucose led to a five-fold higher decolorization rate than when combined with fructose. biotechnologia-journal.org

Dye Concentration: While microorganisms can tolerate a certain range of dye concentrations, high concentrations can be inhibitory. For the degradation of Reactive Black 5 by Bacillus albus DD1, the optimal initial dye concentration was found to be 200 ppm, achieving approximately 98% decolorization. iwaponline.com

Table 2: Optimized Parameters for Microbial Decolorization of Reactive Dyes

Microorganism	Target Dye	Optimal pH	Optimal Temp. (°C)	Optimal Dye Conc. (ppm)	Key Nutrient Findings	Reference(s)
Bacillus albus DD1	Reactive Black 5	7.6	N/A (Studied at 25-45°C)	200	Yeast extract (0.4%) was optimal. iwaponline.com	iwaponline.com
Aspergillus niger	Reactive Black 5	8-10	25	N/A	Additional nutrient sources were effective. ijcmas.comresearchgate.net	ijcmas.comresearchgate.net
Bacillus subtilis	Reactive Blue 160	7.0	35	300-800 tested	Shaking conditions enhanced decolorization. nih.gov	nih.gov
Algal Isolates	Reactive Blue	7.0	30	100	Supplementation with N and P as co-substrates was beneficial. researchgate.net	researchgate.net

Metabolic Pathway Elucidation and Genetic Engineering for Enhanced Degradation

Understanding the metabolic pathways by which microorganisms break down this compound is fundamental for improving bioremediation strategies. The degradation of azo dyes like Reactive Black 5, a structurally related compound, typically begins with the reductive cleavage of the azo bond (–N=N–). rsc.orgjneonatalsurg.com This initial step is often catalyzed by enzymes such as azoreductases and results in the formation of intermediate aromatic amines, which are usually colorless but may still require further degradation. researchgate.netscispace.com

Advanced analytical techniques like Fourier-transform infrared spectroscopy (FTIR) and liquid chromatography-mass spectrometry (LC-MS) are crucial for identifying the metabolites formed during the degradation process. rsc.orgresearchgate.net For example, during the enzymatic degradation of this compound, a characteristic reddish-brown product, identified as 2,2-disulfonyl azobenzene (B91143), was observed, indicating a specific transformation pathway. researchgate.net The complete degradation pathway involves the initial breaking of the dye's chromophore followed by the subsequent breakdown of the resulting aromatic structures into smaller, less toxic compounds. jneonatalsurg.comscispace.com

Genetic engineering offers a powerful tool to enhance the degradation capabilities of microorganisms. By modifying key enzymes, their efficiency and specificity can be improved. Research on a related dye, Reactive Blue 21, demonstrated that the laccase enzyme from the fungus Cyathus bulleri could be engineered through random mutagenesis to significantly improve its decolorizing ability. asm.org The engineered enzyme variants showed 78-95% decolorization of Reactive Blue 21, a dye typically resistant to laccases and primarily degraded by peroxidases. asm.org Similarly, transcriptomic analysis of fungi like Antrodia P5 has revealed that exposure to certain residues can upregulate the expression of multiple peroxidase genes, including a 10.22-fold increase in Lignin Peroxidase, leading to enhanced degradation of Reactive Blue 4. frontiersin.orgnih.gov These approaches pave the way for developing bespoke microbial strains with superior dye degradation performance.

Enzymatic Degradation of this compound

The breakdown of complex and recalcitrant dye molecules like this compound is primarily achieved through the action of specific enzymes. Fungi, particularly white-rot fungi, are highly effective in this regard due to their secretion of a powerful and non-specific extracellular ligninolytic enzyme system. biotechnologia-journal.orgalfa-industry.com This enzymatic machinery, which evolved to degrade the complex polymer lignin in wood, can also fortuitously degrade a wide variety of structurally diverse pollutants, including synthetic dyes. biotechnologia-journal.org The key advantage of these enzymes is their extracellular nature, which allows them to act on pollutants without the need for the pollutant to enter the microbial cell.

Identification and Characterization of Dye-Degrading Enzymes

Several classes of enzymes have been identified as being responsible for the degradation of reactive dyes. The most prominent among these are peroxidases and laccases from fungi, and azoreductases, which are common in bacteria. biotechnologia-journal.orgrsc.orgresearchgate.netjabonline.in

Peroxidases: This group includes Lignin Peroxidases (LiP), Manganese Peroxidases (MnP), and Dye-decolorizing Peroxidases (DyP). researchgate.net These are heme-dependent enzymes that use hydrogen peroxide as an oxidant to generate high-redox-potential radicals, which then carry out the nonspecific oxidation of a broad range of substrates, including the chromophores of dyes. researchgate.net For example, two DyP-type peroxidases from the bacterium Rhodococcus opacus 1CP were shown to decolorize this compound. researchgate.net These enzymes typically have molecular weights in the range of 40 to 50 kDa. researchgate.net

Laccases: Laccases are multi-copper oxidases that catalyze the oxidation of various phenolic and non-phenolic compounds while reducing molecular oxygen to water. While some dyes are resistant to direct degradation by laccase, the presence of small molecules called mediators (e.g., ABTS) can greatly expand the range of substrates they can oxidize. asm.org Wild-type laccase from Cyathus bulleri showed 85% decolorization of Reactive Black 5 in the presence of ABTS. asm.org

Azoreductases: These enzymes are particularly effective against azo dyes, as they catalyze the reductive cleavage of the azo linkage. A novel azoreductase named BVU5, isolated from a bacterial flora, was characterized and found to have a molecular weight of approximately 40.1 kDa. rsc.org This enzyme, which uses FMN as a prosthetic group, showed optimal activity at pH 6 and a temperature of 30°C and was capable of rapidly decolorizing Reactive Black 5. rsc.org

Table 3: Characteristics of Dye-Degrading Enzymes

Enzyme Class	Specific Enzyme/Source	Target Dye(s)	Molecular Weight (kDa)	Optimal pH	Optimal Temp. (°C)	Reference(s)
Dye-decolorizing Peroxidase (DyP)	Rhodococcus opacus 1CP	This compound	40-50	4.3 (DypA)	N/A	researchgate.net
Azoreductase	BVU5 from bacterial flora DDMZ1	Reactive Black 5	~40.1	6.0	30	rsc.org
Laccase (Wild-type)	Cyathus bulleri	Reactive Black 5	N/A	4.0	37	asm.org
Peroxidase	Aspergillus oryzae RH1	Reactive Violet 5	N/A	3.0	51	researchgate.net

Table 4: List of Chemical Compounds | Compound Name | | | :--- | | 2,2-disulfonyl azobenzene | | 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) | | Calcium Alginate | | Fructose | | Glucose | | Glycerol | | Hydrogen Peroxide | | Lignin | | Malachite Green | | Manganese | | Reactive Black 5 | | Reactive Blue 19 | | Reactive Blue 21 | | Reactive Blue 4 | | Reactive Orange 16 | | Reactive Red 198 | | Reactive Violet 5 | | Urea | | Xylidine | | Yeast Extract |

Azo-reductases and Azo Bond Cleavage

Azo-reductases are a crucial group of enzymes responsible for the initial and often rate-limiting step in the anaerobic biodegradation of azo dyes. Their primary function is the reductive cleavage of the azo bond (–N=N–), which is the main chromophore in dyes like this compound. This cleavage results in the formation of smaller, typically colorless, aromatic amines. nih.govijcmas.com The reaction requires electron donors, such as NADH or NADPH, for the transfer of reducing equivalents. nih.gov

The general mechanism involves the transfer of electrons from a donor to the enzyme's flavin cofactor (FMN or FAD), which then reduces the azo bond of the dye substrate. This process typically occurs under anaerobic or microaerophilic conditions, as oxygen can compete for the reducing agents. ijcmas.com

Recent research has focused on identifying and characterizing specific azo-reductases with high efficiency towards industrial dyes. For instance, an in-silico study investigated the interaction between an azo-reductase from Pseudomonas putida (PpAzoR) and several reactive dyes, including this compound (also known as Reactive Black 5). tandfonline.comnih.govtandfonline.com Through molecular docking and molecular dynamics simulations, the study quantified the binding affinity of the enzyme for the dye.

Table 1: Molecular Interaction Analysis of Pseudomonas putida Azo-reductase (PpAzoR) with this compound. tandfonline.comnih.gov

Parameter	Value	Significance
Molecular Docking Binding Affinity	-9.3 kcal/mol	Indicates a strong and spontaneous binding interaction between the enzyme and the dye molecule.
MMPBSA Binding Free Energy	-288.012 ± 33.371 kJ/mol	Confirms the stability and spontaneity of the enzyme-dye complex formation over a 100 ns simulation.

These findings highlight the potential of PpAzoR as a potent enzyme for the degradation of this compound, demonstrating stable and favorable interactions necessary for efficient catalytic cleavage of the azo bond. tandfonline.comnih.gov

Laccases: Mechanism and Application in Dye Decolorization

Laccases (EC 1.10.3.2) are multi-copper oxidases that catalyze the oxidation of a broad range of phenolic and non-phenolic compounds, including synthetic dyes. frontiersin.orgfrontiersin.org They use molecular oxygen as the final electron acceptor, reducing it to water, which makes them an environmentally friendly option for bioremediation. asm.org

However, the direct oxidation of bulky and high-redox-potential dyes like this compound by laccases is often inefficient due to steric hindrance or the inability of the dye to access the enzyme's active site. ajol.infoasm.org To overcome this limitation, a laccase-mediator system (LMS) is employed. ajol.infoacademicjournals.org Mediators are small, low-molecular-weight organic compounds that are readily oxidized by the laccase. The oxidized mediator then acts as a powerful oxidizing agent, capable of degrading the complex dye molecule in a secondary reaction. ajol.infoajol.infoacademicjournals.org

Both natural (e.g., acetosyringone, syringaldehyde, vanillin) and synthetic (e.g., HBT, ABTS) mediators have been successfully used to enhance the decolorization of this compound. ajol.infoasm.orgajol.info Studies have shown that natural mediators can be highly effective and offer a more environmentally benign alternative to synthetic ones. ajol.infoajol.info

Table 2: Performance of Laccase-Mediator Systems in Decolorizing this compound (as Reactive Black 5).

Laccase Source	Mediator	Decolorization (%)	Time	Reference
Commercial (Trametes versicolor)	Acetosyringone	>92%	30 min	ajol.info
Commercial (Trametes versicolor)	Syringaldehyde	~98%	30 min	ajol.info
Pyricularia cinnabarinus	Acetosyringone	>80%	2 h	asm.org
Cyathus bulleri	ABTS	85%	5 h	asm.org

The efficiency of the LMS depends on factors such as pH, temperature, and the concentrations of the enzyme, mediator, and dye. ajol.inforesearchgate.net Optimized conditions have demonstrated the enormous potential of LMS for treating effluents containing recalcitrant azo dyes like this compound. ajol.infoacademicjournals.org

Peroxidases (DyP-type, Lignin, Manganese, Polyphenol Oxidases)

Peroxidases are heme-containing enzymes that catalyze the oxidation of a wide variety of substrates in the presence of hydrogen peroxide (H₂O₂). Several types of peroxidases have shown efficacy in degrading this compound.

Dye-decolorizing peroxidases (DyPs) are a unique family of peroxidases first identified for their remarkable ability to degrade anthraquinone dyes, a class to which this compound belongs. mdpi.comnih.gov They are systematically named reactive-blue-5:hydrogen-peroxide oxidoreductase (EC 1.11.1.19). mdpi.com Some DyPs exhibit exceptionally high catalytic efficiency towards this compound. mdpi.com For example, a DyP from Bjerkandera adusta (BAD DyP) can degrade the dye by cleaving its anthraquinone framework. mdpi.com A proposed mechanism suggests a bifunctional role where the enzyme acts as both a peroxidase and a hydrolase, using water generated from H₂O₂ to break down the dye structure, ultimately producing phthalic acid. mdpi.comnih.gov

Manganese peroxidases (MnPs) are another class of ligninolytic enzymes capable of degrading a wide range of compounds. They typically oxidize Mn²⁺ to Mn³⁺, and the highly reactive Mn³⁺ then acts as a diffusible oxidizer. nih.govmdpi.com However, some MnPs can also oxidize dyes directly in a manganese-independent reaction. nih.gov A recombinant MnP from Irpex lacteus F17 was shown to decolorize 80.2% of Reactive Black 5 within 90 minutes. mdpi.com Similarly, a recombinant MnP from Phlebia radiata demonstrated the ability to decolorize this compound without the addition of Mn²⁺. eurekaselect.com

Versatile peroxidases (VPs) , which combine the catalytic properties of both MnPs and lignin peroxidases (LiPs), have also been implicated in this compound degradation. In one study, complete decolorization was achieved through the sequential action of a DyP and a VP from Thanatephorus cucumeris. The DyP first transformed this compound into reddish-brown intermediates, which were then fully decolorized by the VP. researchgate.net

Table 3: Catalytic Efficiency and Performance of Peroxidases on this compound.

Enzyme Type	Source Organism	Parameter	Value	Reference
DyP-type (AauDyP2)	Auricularia auricula-judae	kcat/Km (M⁻¹s⁻¹)	5.6 x 10⁶	mdpi.com
MnP (recombinant)	Irpex lacteus F17	Decolorization (%)	80.2%	mdpi.com
VP + DyP	Thanatephorus cucumeris	Decolorization (%)	Complete	researchgate.net

Enzyme Immobilization and Stability Enhancement for Industrial Application

While free enzymes demonstrate high catalytic activity, their practical application in industrial settings is often hampered by issues such as low operational stability, difficulty in recovery and reuse, and high cost. nih.govfrontiersin.org Enzyme immobilization, the process of confining enzymes onto or within an insoluble support material, is a key strategy to overcome these limitations. nih.govfrontiersin.orgtandfonline.com

Immobilization can enhance enzyme stability against changes in temperature and pH, protect them from inhibitory substances in wastewater, and allow for their easy separation from the reaction mixture, enabling continuous operation and repeated use. nih.govfrontiersin.orgmdpi.com Various techniques, including adsorption, covalent binding, and entrapment, are used to immobilize enzymes on supports like alginate, chitosan, magnetic nanoparticles, and functionalized polymers. nih.govmdpi.com

A study on the DyP-type peroxidase DyP1B from Pseudomonas fluorescens Pf-5 demonstrated the benefits of immobilization for the degradation of this compound. The enzyme was entrapped in calcium alginate magnetic beads. nih.gov The immobilized enzyme showed improved stability and reusability.

Table 4: Performance of Immobilized DyP1B from P. fluorescens Pf-5 for this compound Degradation. nih.gov

Parameter	Free Enzyme	Immobilized Enzyme
Optimal pH	5.5	7.0
Optimal Temperature	30 °C	40 °C
Reusability (after 5 cycles)	N/A	>58% initial activity retained
Decolorization Efficiency (0.01% RB5)	Not Reported	~45%

Similarly, laccases have been immobilized on various carriers to improve their performance in dye decolorization. For example, laccase immobilized on a Cu(II) chelated chitosan carrier showed 43% degradation of Reactive Black 5 and retained 81% of its efficiency after 20 cycles. nih.govacs.org These examples underscore the potential of immobilization to create robust and recyclable biocatalysts for treating dye-laden industrial wastewater. mdpi.comresearchgate.net

Structural Biology and Engineering of Enzymes for Improved Catalytic Efficiency

To further enhance the suitability of enzymes for industrial bioremediation, researchers are turning to protein engineering and structural biology. These fields aim to modify the structure of enzymes to improve their catalytic activity, stability, and substrate specificity. whiterose.ac.ukmdpi.comwhiterose.ac.uk Techniques such as directed evolution (e.g., error-prone PCR and saturation mutagenesis) and rational design are used to create mutant enzymes with desired properties. whiterose.ac.ukwhiterose.ac.ukresearchgate.net

For enzymes involved in this compound degradation, engineering efforts have focused on improving their tolerance to harsh industrial conditions (e.g., high temperature, extreme pH, excess H₂O₂) and enhancing their catalytic efficiency. whiterose.ac.ukwhiterose.ac.uk

For example, directed evolution has been applied to a DyP-type peroxidase from Pleurotus ostreatus (Pleos-DyP4), an enzyme known to be stable but not optimized for industrial use. whiterose.ac.ukwhiterose.ac.uk Through several rounds of mutagenesis, a mutant was identified with a 10-fold improvement in total activity and enhanced resistance to H₂O₂ inactivation compared to the wild-type enzyme. whiterose.ac.uk

Similarly, a laccase from Cyathus bulleri, which is effective against azo dyes like Reactive Black 5, was engineered via random mutagenesis. asm.org The resulting variants showed significantly increased ability to oxidize the mediator ABTS, which in turn led to much faster and more complete decolorization of recalcitrant dyes. asm.org Mapping the mutations onto the enzyme's 3D structure provided insights into how changes, both near and far from the active site, can influence catalytic efficiency. asm.org

Table 5: Examples of Protein Engineering to Improve Dye-Degrading Enzymes.

Enzyme	Source Organism	Engineering Method	Improved Property	Relevance to RB5	Reference
DyP-type Peroxidase (Pleos-DyP4)	Pleurotus ostreatus	Directed Evolution	~10-fold higher activity, H₂O₂ resistance	Improves an enzyme class known to degrade RB5.	whiterose.ac.ukwhiterose.ac.uk
Laccase	Cyathus bulleri	Random Mutagenesis	Increased ABTS oxidizing ability, faster dye degradation	Wild-type enzyme degrades RB5; mutants are more efficient.	asm.org
DyP-type Peroxidase (PpDyP)	Pseudomonas putida	Directed Evolution	100-fold enhanced efficiency for phenolic substrates	Improves activity towards structures related to dyes.	researchgate.net
Laccase	Bacillus licheniformis	Site-Directed Mutagenesis	Higher specific activity, thermal and pH stability	General improvement for dye decolorization applications.	nih.gov

These studies demonstrate that by understanding the structure-function relationships of these enzymes, it is possible to tailor their properties for more effective and efficient bioremediation of this compound and other challenging industrial pollutants. mdpi.comresearchgate.net

Analytical Methodologies for the Characterization of Reactive Blue 5 and Its Transformation Products

Spectroscopic and Chromatographic Techniques for Detection and Quantification

A combination of spectroscopic and chromatographic methods provides a comprehensive approach to analyzing Reactive Blue 5. Spectroscopic techniques like UV-Visible spectrophotometry are essential for monitoring color changes, while chromatographic methods such as High-Performance Liquid Chromatography (HPLC) are used to separate the complex mixtures of the parent dye and its byproducts. researchgate.net When coupled with mass spectrometry (MS), these techniques offer powerful tools for the precise identification and quantification of the compounds involved.

UV-Visible (UV-Vis) spectrophotometry is a primary and straightforward method for monitoring the decolorization of dye solutions. rroij.com The principle lies in measuring the decrease in absorbance at the dye's wavelength of maximum absorption (λmax), which for this compound is in the visible region of the spectrum. The λmax for RB5 is reported to be around 595-600 nm. researchgate.neticrc.ac.irresearchgate.net

During degradation processes, the concentration of the dye is monitored by taking samples at regular intervals and measuring the absorbance. A decrease in the peak at λmax indicates the breakdown of the dye's chromophore, which is responsible for its color. nih.gov In some degradation studies, the complete flattening or disappearance of the characteristic peak suggests the destruction of the dye structure. researchgate.netnih.gov Conversely, the appearance of new absorption peaks, often at different wavelengths (e.g., an increase in absorbance between 400–500 nm), can signify the formation of colored transformation products. researchgate.netnih.gov For instance, the enzymatic degradation of this compound can lead to the formation of a characteristic light reddish-brown product. researchgate.net

Table 1: Application of UV-Vis Spectrophotometry in this compound Analysis

Parameter	Observation	Significance	Reference(s)
λmax	~595-600 nm	Wavelength for maximum absorbance of RB5, used for concentration monitoring.	researchgate.neticrc.ac.irresearchgate.net
Decolorization	Decrease in absorbance at λmax.	Indicates breakdown of the dye's chromophore and loss of color.	icrc.ac.irnih.gov

| Transformation | Appearance of new peaks (e.g., 400-500 nm). | Suggests the formation of new, colored intermediate products. | researchgate.netnih.gov |

High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for the separation, identification, and quantification of this compound and its transformation products from complex aqueous mixtures. researchgate.net It is particularly effective for analyzing non-volatile and thermally unstable compounds like reactive dyes. The method typically uses a reverse-phase column, such as a C18 column, for separation. academicjournals.org

In a typical HPLC analysis of a dye degradation study, the chromatogram of the initial sample shows a major peak corresponding to the pure dye at a specific retention time. academicjournals.orgresearchgate.net As the degradation proceeds, the intensity of this parent peak decreases, and new peaks emerge at different retention times. academicjournals.orgiwaponline.com The appearance of these new peaks is clear evidence of the formation of intermediate or final degradation products. academicjournals.org

The selection of the mobile phase is crucial for achieving good separation. A common mobile phase consists of a mixture of an organic solvent like acetonitrile (B52724) or methanol (B129727) and water, sometimes with additives to improve peak shape and resolution. academicjournals.orgijcmas.comnajah.edu By comparing the chromatograms of treated samples with the initial dye solution, researchers can track the disappearance of the parent compound and the emergence of its byproducts over time. iwaponline.com

Table 2: HPLC Parameters for Reactive Dye Analysis

Parameter	Example Specification	Purpose	Reference(s)
Column	C18 Reverse Phase	Separation of non-polar to moderately polar compounds.	academicjournals.org
Mobile Phase	Acetonitryl:Water or Methanol:Water	Elution of compounds from the column.	academicjournals.orgijcmas.com
Detector	UV-Vis Detector	Detection of compounds as they elute from the column.	academicjournals.org

| Analysis | Decrease in parent peak area, appearance of new peaks. | Quantifies dye removal and identifies the presence of transformation products. | academicjournals.orgiwaponline.com |

Mass Spectrometry (MS) is an indispensable tool for the structural elucidation of this compound's transformation products. When coupled with a chromatographic separation technique like HPLC or GC, it allows for the determination of the molecular weight and fragmentation pattern of individual compounds in a mixture. This information is vital for identifying unknown intermediates and proposing degradation pathways. researchgate.net

High-Resolution Mass Spectrometry (HRMS), often utilizing a Quadrupole Time-of-Flight (Q-TOF) analyzer, provides highly accurate mass measurements. rsc.orgresearchgate.net This precision allows for the determination of the elemental composition and the proposal of molecular formulas for the parent dye and its degradation derivatives. rsc.org In studies of fabrics dyed with Reactive Black 5 (a diazo dye often studied alongside other reactive dyes), HRMS with a Q-TOF mass spectrometer has been used to identify the native dye and its hydrolysis products in soil samples after degradation experiments. rsc.orgresearchgate.net This technique is powerful enough to identify several isomers and derivatives based on exact mass measurements, providing reliable results for chemical evaluations. x-mol.net

Gas Chromatography-Mass Spectrometry (GC-MS) is used to identify volatile and semi-volatile organic compounds that may form as smaller breakdown products during the degradation of complex molecules like this compound. researchgate.netmdpi.com The sample is first extracted, and the degradation products are separated by the gas chromatograph before being identified by the mass spectrometer based on their mass spectra. nih.gov GC-MS analysis of degraded dye solutions has revealed the formation of various smaller metabolites. For instance, in studies of similar reactive dyes, identified products have included compounds like sodium benzenesulfonate, 6-chloro-1,3,5-triazine-2,4-diamine, and disodium (B8443419) benzene-1,4-disulfonate. nih.gov This analysis is crucial for understanding the complete mineralization process of the dye. researchgate.net

Table 3: Example Metabolites Identified by GC-MS in Reactive Dye Degradation

Metabolite Identified	Reference Study Dye	Reference(s)
Benzoic acid	Methyl Red	researchgate.net
o-Xylene	Methyl Red	researchgate.net
Sodium benzenesulfonate	Reactive Blue 160	nih.gov
6-chloro 1,3,5-triazine-2,4-diamine	Reactive Blue 160	nih.gov

Liquid Chromatography-tandem Mass Spectrometry (LC-MS/MS) is a highly sensitive and specific technique for identifying non-volatile degradation products in liquid samples. The HPLC system separates the components of the mixture, which are then ionized (commonly using electrospray ionization, ESI) and analyzed by the mass spectrometer. mdpi.com This method has been successfully used to elucidate reaction intermediates from the ozonation of C.I. Reactive Black 5, where eight different oxidation products were identified. iwaponline.com The analysis of MS and MS/MS spectra allows for the identification of intermediates with specific mass-to-charge ratios (m/z), leading to the proposal of detailed degradation pathways, such as the cleavage of azo bonds and the detachment of sulfonic groups. iwaponline.comresearchgate.net

Gas Chromatography-Mass Spectrometry (GC-MS)

Thin Layer Chromatography (TLC) for Degradation Product Screening

Thin Layer Chromatography (TLC) serves as a straightforward and rapid method for the preliminary screening of degradation products of this compound. mdpi.com Its simplicity and speed make it a valuable tool in the initial stages of analysis. mdpi.com In studies investigating the enzymatic degradation of this compound by dye-decolorizing peroxidases (DyP), TLC has been used to separate the resulting reaction products. researchgate.net For instance, the degradation of this compound by DyP from Thanotephorus cucumeris Dec 1 was analyzed using TLC, which helped in identifying the presence of multiple degradation products, including phthalic acid. researchgate.net This technique allows for a quick visualization of the completeness of the degradation process and the complexity of the resulting mixture of byproducts. mdpi.com

Electrochemical Detection Methods

Electrochemical methods offer a sensitive and often low-cost alternative for the detection of this compound and its transformation products. These methods are based on the electrochemical properties of the dye and its byproducts. researchgate.net While direct electrochemical detection of this compound is possible, research has also focused on integrating these methods with other analytical techniques, such as immunoassays, to enhance selectivity and sensitivity. researchgate.netresearchgate.net For example, the development of electrochemical immunosensors allows for the highly specific detection of target molecules. researchgate.net The principle often involves the catalytic oxidation or reduction of a substrate, leading to a measurable electrical signal. researchgate.net The presence of certain functional groups in the degradation products of this compound can be exploited for their electrochemical detection.

Advanced Spectroscopic Characterization of Dye Transformation

For a more in-depth understanding of the transformation of this compound, advanced spectroscopic techniques are indispensable. These methods provide detailed information about the changes in chemical structure that occur during degradation processes.

Fourier Transform Infrared (FTIR) Spectroscopy for Functional Group Analysis

Fourier Transform Infrared (FTIR) spectroscopy is a powerful technique used to identify the functional groups present in a molecule. In the context of this compound, FTIR analysis is instrumental in tracking the changes in its chemical structure during degradation or biosorption processes. mdpi.comacademicjournals.org The FTIR spectrum of the original dye shows characteristic peaks corresponding to its various functional groups, such as amine, hydroxyl, carboxyl, and phosphonate (B1237965) groups. academicjournals.org During degradation, the disappearance or shifting of these peaks, along with the appearance of new ones, provides evidence of the breakdown of the dye molecule. academicjournals.orgmimet.edu.my For example, a decrease in the intensity of bands associated with the anthraquinone (B42736) structure or the appearance of peaks related to aliphatic chains can indicate the cleavage of the aromatic rings. researchgate.net

The following table summarizes key FTIR spectral data for this compound and its transformation products, illustrating the changes in functional groups during degradation.

Wavenumber (cm⁻¹)	Functional Group	Observation during Degradation	Reference
3369	O-H (hydroxyl)	Intensity may change due to interactions during biosorption.	mimet.edu.my
2853	C-H (aliphatic)	Appearance may indicate the breakdown of aromatic structures.	mimet.edu.my
1651	-C=O (chelate stretching)	Intensity decrease and slight band shift can be observed.	academicjournals.org
---	Amide groups	Changes in peaks may indicate reactions involving these groups.	academicjournals.org

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled technique for the complete structural elucidation of organic molecules, including the transformation products of this compound. researchgate.netescholarship.org Both ¹H and ¹³C NMR are used to piece together the exact structure of the degradation byproducts. researchgate.net In the study of the enzymatic degradation of this compound, NMR analysis was crucial in identifying specific products like phthalic acid. researchgate.net Furthermore, NMR has been used to confirm the structure of other associated products, such as 2,2'-disulfonyl azobenzene (B91143), which can be formed from intermediates like o-aminobenzene sulfonic acid. researchgate.net The detailed structural information obtained from NMR is essential for proposing accurate degradation pathways. researchgate.netscience.govscience.gov

Sample Preparation and Extraction Protocols for Complex Matrices

Effective sample preparation is a critical step for the accurate analysis of this compound and its metabolites, especially when they are present in complex environmental matrices.

QuEChERS Extraction for Environmental Samples

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined and efficient sample preparation technique that has been adapted for the extraction of various organic pollutants from different matrices. researchgate.netscribd.com While specific applications for this compound are emerging, the principles of QuEChERS make it a highly suitable method for its extraction from environmental samples like water and soil. The method typically involves an initial extraction with an organic solvent, followed by a "salting-out" step to partition the analytes into the organic layer. A subsequent dispersive solid-phase extraction (d-SPE) step is used to remove interfering matrix components. The versatility of QuEChERS allows for its modification to suit the specific properties of anthraquinone dyes like this compound. researchgate.net

Research Gaps, Future Perspectives, and Sustainable Approaches in Reactive Blue 5 Management

Development of Next-Generation Remediation Technologies

The limitations of current treatment methods for RB5 have spurred research into more effective and environmentally benign technologies. Next-generation remediation strategies are moving beyond conventional physical and chemical processes toward advanced and integrated systems. These include advanced oxidation processes (AOPs), which utilize highly reactive species like hydroxyl radicals to break down the complex dye molecule. iwaponline.commdpi.com AOPs such as ozonation, Fenton, and photo-Fenton processes have shown high efficiency in decolorizing RB5. iwaponline.commdpi.comufsm.br For instance, the photo-Fenton process has demonstrated over 98% degradation for reactive blue dyes under optimized conditions. ufsm.br

Another promising frontier is the use of nanotechnology. encyclopedia.pubmdpi.com Nanomaterials, such as metal-based organic frameworks and nanoparticles, offer high surface areas and catalytic properties that can significantly enhance the degradation of dyes like RB5. encyclopedia.pubmdpi.com Bioremediation is also evolving, with a focus on identifying and engineering robust microorganisms and enzymes capable of withstanding the harsh conditions of industrial wastewater and effectively mineralizing the dye. encyclopedia.pubfrontiersin.org Genetic engineering and the use of microbial fuel cells represent advanced biological approaches being explored for dye remediation. encyclopedia.pubmdpi.com

Future research should focus on scaling up these technologies from laboratory settings to industrial applications, ensuring they are not only effective but also economically viable and sustainable. iwaponline.comencyclopedia.pub

Integration of Hybrid Treatment Systems for Synergistic Effects

No single treatment method has been found to be universally effective and economical for the complete removal of RB5 and its byproducts. iwaponline.com This has led to the development of hybrid treatment systems that combine different physical, chemical, and biological processes to achieve synergistic effects, leading to higher degradation efficiency and more complete mineralization. iwaponline.comfrontiersin.orgscispace.com

Combining AOPs with biological treatments is a particularly effective strategy. For example, ozonation can be used as a pre-treatment to break down the complex RB5 molecule into simpler, more biodegradable intermediates, which can then be efficiently mineralized by microorganisms in a subsequent biological step. mdpi.comresearchgate.net Studies have shown that a combined ozonation-anaerobic bioreactor system can achieve over 90% COD removal and 94% dye removal. mdpi.com Similarly, the integration of photoelectrocatalysis, which combines photochemical and electrochemical processes, has resulted in enhanced decolorization and total organic carbon (TOC) removal compared to either process alone. scispace.com The synergistic effect of combining hydrodynamic cavitation with UV irradiation and persulfate (PMS) has also been shown to significantly improve degradation efficiency. iwaponline.com

The following table summarizes the performance of various hybrid systems in treating reactive dyes.

Hybrid System	Target Dye(s)	Key Findings	Efficiency
Ozonation + Anaerobic Bioreactor	Reactive Black 5	Pre-ozonation enhances biodegradability.	94% dye removal, 90% COD removal mdpi.com
Photoelectrocatalysis	Reactive Brilliant Orange K-R	Synergistic effect of light and electricity.	96% decolorization, 38% TOC removal scispace.com
Hydrodynamic Cavitation (HC) + UV + PMS	RO4	Combination is superior to individual processes.	Significantly improved degradation iwaponline.com
Photo-Fenton + Aerobic Fungal Treatment	Reactive Blue 222	Sequential process enhances mineralization.	~96% decolorization, ~95% COD reduction researchgate.net

The key challenge remains the optimization of these hybrid systems to maximize synergy while minimizing operational costs and energy consumption. iwaponline.comscispace.com

Enhanced Biodegradability and Mineralization of Dye Intermediates

A significant concern in the treatment of RB5 is the formation of intermediate compounds that can be more toxic and persistent than the parent dye molecule. mdpi.commdpi.com Therefore, the goal of treatment is not just decolorization but complete mineralization into non-toxic end products like CO2, H2O, and inorganic salts. frontiersin.orgresearchgate.net

Ozonation has been shown to be effective in breaking the chromophore of RB5, leading to rapid decolorization. However, complete mineralization is often not achieved, and the byproducts can sometimes be toxic. mdpi.comresearchgate.net Research indicates that partial ozonation can generate byproducts that are more biodegradable than the original RB5 molecule, making a subsequent biological treatment step more effective. mdpi.com

The degradation pathway of RB5 involves the cleavage of its anthraquinone (B42736) structure. mdpi.com Analysis of the degradation process using techniques like High-Performance Liquid Chromatography (HPLC) and Fourier-Transform Infrared Spectroscopy (FTIR) helps in identifying these intermediates. scirp.org Studies on the fungal degradation of RB5 have shown the disappearance of the parent dye peak in HPLC analysis and the appearance of new peaks corresponding to metabolites, indicating the catabolism of the dye. scirp.org The ultimate goal is to ensure that these intermediates are fully broken down, which can be verified by measuring parameters like Chemical Oxygen Demand (COD) and Total Organic Carbon (TOC). researchgate.net

Lifecycle Assessment and Circular Economy Principles in Textile Dyeing

Sustainable management of Reactive Blue 5 extends beyond effluent treatment to encompass the entire lifecycle of the dye. Life Cycle Assessment (LCA) is a critical tool for evaluating the environmental impacts associated with a product or process from "cradle to grave," including raw material extraction, manufacturing, use, and disposal. mdpi.comgnest.org For textile dyeing, an LCA approach helps identify environmental hotspots, such as high water and energy consumption, and guides the selection of more sustainable dyes and processes. gnest.orgchalmers.sencsu.edu A "gate-to-gate" LCA of an ozone-based decolorization process for reactive dyed cotton, for instance, identified energy and water use as the primary contributors to its environmental impact. mdpi.com

Integrating circular economy principles into the textile industry is a key future perspective. regeneration2030.orgrsc.orgumweltbundesamt.de Instead of the linear "take-make-dispose" model, a circular economy aims to minimize waste and keep resources in use for as long as possible. regeneration2030.orgmdpi.com In the context of textile dyeing, this could involve:

Reducing: Minimizing the amount of dye and water used through optimized dyeing processes. regeneration2030.org

Reusing: Recycling and reusing treated wastewater within the dyeing facility. gnest.org

Recycling: Recovering and regenerating materials from waste streams. For example, some research explores using industrial waste as an adsorbent for dye remediation, turning a waste product into a resource. rsc.org

By designing dyes and dyeing processes that facilitate easier recovery and reuse, the industry can move towards a closed-loop system, reducing both its environmental footprint and its reliance on virgin resources. gnest.orgnih.gov

Comprehensive Ecological Risk Assessment of Treated Effluents

While treatment technologies can effectively decolorize RB5-containing wastewater, it is crucial to assess the ecological risk of the final discharged effluent. epa.vic.gov.au The degradation of RB5 can lead to the formation of aromatic amines and other byproducts that may be toxic, mutagenic, or carcinogenic. researchgate.netmdpi.com Therefore, a comprehensive risk assessment must go beyond simple color and COD removal metrics.

This involves evaluating the potential harm to organisms and the broader environment. epa.vic.gov.aucanada.ca Toxicity testing of the treated effluent on various organisms, such as bacteria, algae, fish, and even human cell lines, is essential to ensure that the treatment process detoxifies the wastewater. scirp.org For example, studies have used seed germination assays (phytotoxicity) and cytotoxicity tests on human keratinocyte cell lines to compare the toxicity of the parent dye with its degraded metabolites. scirp.org Results from such studies have shown that while the original dye mix can be inhibitory to plant growth and toxic to human cells, the metabolites after successful biodegradation are significantly less toxic or non-toxic. scirp.org

Future risk assessments should adopt a holistic approach, considering the entire ecosystem and potential long-term impacts of effluent discharge. epa.vic.gov.aucanada.ca This includes understanding the persistence and bioaccumulation potential of any residual compounds in water, soil, and sediment. iwaponline.comcanada.ca

Advancements in Biocatalyst Design and Engineering

Enzymes, as biocatalysts, offer a highly specific and efficient route for dye degradation under mild conditions. mdpi.comfrontiersin.orgresearchgate.net For anthraquinone dyes like RB5, enzymes such as dye decoloring peroxidases (DyPs) and laccases have shown significant potential. mdpi.comtandfonline.com DyPs are particularly effective against anthraquinone structures and can degrade RB5 by cleaving the anthraquinone framework. mdpi.com

A major challenge in using free enzymes is their instability and the difficulty in recovering them from the reaction mixture. nih.govfrontiersin.org To overcome this, significant research is focused on enzyme immobilization. mdpi.comfrontiersin.orgresearchgate.net Immobilizing enzymes on various supports (e.g., calcium alginate, nanoparticles, polymeric membranes) enhances their stability, allows for repeated use, and makes them more suitable for industrial applications. frontiersin.orgresearchgate.net For instance, horseradish peroxidase immobilized on calcium alginate has been used to degrade reactive dyes with high efficiency. frontiersin.org

Future advancements in biocatalyst design will likely involve:

Protein Engineering: Modifying the structure of enzymes through techniques like site-directed mutagenesis to improve their catalytic activity, stability (e.g., at alkaline pH common in textile wastewater), and specificity for target dyes like RB5. mdpi.com

Discovery of Novel Enzymes: Exploring diverse environments through metagenomics to find new, more robust dye-degrading enzymes. frontiersin.org

Multi-Enzyme Systems: Creating cooperative enzyme systems, potentially co-immobilized, to degrade complex dye mixtures and their intermediates more effectively. mdpi.com

The development of cost-effective, stable, and highly active biocatalysts is a critical step toward the widespread adoption of enzymatic treatment for RB5-contaminated wastewater. researchgate.net

Q & A

Basic Research Questions

Q. What are the standard methods for characterizing Reactive Blue 5’s stability under varying pH conditions?

• Methodological Answer : Conduct spectrophotometric analysis at controlled pH levels (e.g., 3–11) to monitor absorbance changes. Pair this with adsorption isotherm models (e.g., Langmuir or Freundlich) to quantify dye stability. For reproducibility, use triplicate measurements and validate results with ANOVA to assess significance .

Q. Which spectroscopic techniques are most effective for identifying degradation byproducts of this compound?

• Methodological Answer : Liquid chromatography-mass spectrometry (LC-MS) and Fourier-transform infrared spectroscopy (FTIR) are critical. LC-MS isolates and identifies intermediates, while FTIR detects functional group alterations. Cross-reference results with databases like NIST to confirm compound identities .

Q. How can researchers ensure reproducibility in this compound adsorption experiments using carbon-based nanomaterials?

• Methodological Answer : Standardize adsorbent preparation (e.g., SWCNT purification protocols) and control variables like temperature (±1°C) and agitation speed. Report BET surface area and pore size distribution of nanomaterials. Use statistical tools like coefficient of variation (CV) to assess batch-to-batch consistency .

Advanced Research Questions

Q. What experimental designs resolve contradictions in reported adsorption capacities of this compound across studies?

• Methodological Answer : Conduct meta-analyses comparing isotherm models (e.g., BET vs. Freundlich) and experimental conditions (e.g., pH, ionic strength). Use multivariate regression to isolate confounding variables. For conflicting data, perform kinetic studies with pseudo-second-order models to differentiate chemisorption vs. physisorption dominance .

Q. How do degradation intermediates from advanced oxidation processes (AOPs) compete with this compound for adsorption sites on nanomaterials?

• Methodological Answer : Perform sequential AOP-adsorption experiments with intermediate spiking. Quantify competition using fluorescence quenching assays or XPS to map surface interactions. Compare Freundlich isotherm parameters (1/n values) before and after intermediate introduction to assess site affinity changes .

Q. What statistical approaches optimize molar ratios in peroxide-driven AOPs for this compound degradation?

• Methodological Answer : Employ response surface methodology (RSM) with central composite design (CCD) to model interactions between H₂O₂, catalyst, and dye concentrations. Validate with ANOVA and desirability functions to identify Pareto-optimal conditions. Confirm kinetics via Arrhenius plots to ensure scalability .

Data Analysis & Ethical Considerations

Q. How should researchers address ethical challenges in disposing this compound-containing lab waste?

• Methodological Answer : Follow institutional guidelines for hazardous waste (e.g., neutralization protocols, EPA-compliant disposal). Document waste treatment steps (e.g., photocatalytic degradation efficiency) in supplementary materials. Reference ethical frameworks from the ACS Green Chemistry Institute to justify methods .

Q. What strategies validate the environmental relevance of lab-scale this compound removal studies?

• Methodological Answer : Simulate real-world conditions by spiking natural water matrices (e.g., river water) with dye and measuring removal efficiency via TOC analysis. Compare results to controlled lab data using paired t-tests. Report limits of detection (LOD) for cross-study comparability .

Tables for Key Experimental Parameters

Parameter	Optimal Range (AOPs)	Optimal Range (Adsorption)
pH	3.0–5.0	2.0–4.0
H₂O₂:Dye Molar Ratio	300:1–400:1	N/A
Contact Time (min)	60–120	30–90
Temperature (°C)	25–40	25–30
Key Reference